4-Methylcyclohexylamine

• CAS: 6321-23-9

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 4-Methylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-Methylcyclohexylamine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] 4-Methylcyclohexylamine (C₇H₁₅N) is a cyclic amine featuring a cyclohexane ring substituted with a methyl group at the fourth position and an amino group at the first.[1][2] It exists as cis and trans isomers, which exhibit slight variations in their physical characteristics.[2] This guide presents quantitative data in a structured format, outlines standard experimental methodologies for property determination, and visualizes synthetic workflows.

Core Physical and Chemical Properties

4-Methylcyclohexylamine is typically a colorless to light yellow, clear liquid with a distinct amine-like odor.[1][2][3] It is a flammable liquid and is known to be a strong irritant to the skin and eyes.[3][4] The compound is soluble in organic solvents like chloroform, dichloromethane, and ethyl acetate, and is also reported to be very soluble in water.[1][2][5][6] As a primary amine, it is basic and reacts with acids to form salts.[1][2]

Data Presentation: Physical Properties

The physical properties of 4-Methylcyclohexylamine vary depending on the isomeric composition (cis, trans, or a mixture). The following table summarizes these key properties for easy comparison.

Property	cis-4-Methylcyclohexylamine	trans-4-Methylcyclohexylamine	Mixture (cis and trans)
CAS Number	2523-56-0[2]	2523-55-9[2]	6321-23-9[2][7]
Molecular Formula	C₇H₁₅N[3][7]	C₇H₁₅N[3][7]	C₇H₁₅N[3][7]
Molecular Weight	113.20 g/mol [3][7][8]	113.20 g/mol [3][7][8]	113.20 g/mol [3][7][8]
Physical State	Clear Liquid[2][9]	Clear Liquid[2][10]	Liquid[8][11]
Boiling Point	154 °C[2][5][9]	151-154 °C[10][12]	146-154 °C[7][8][11]
Melting Point	-8.5 °C (estimated)[2][5][9]	-8.5 °C (estimated)[10]	Not specified
Density	0.844 g/mL[2][5][9]	0.85 - 0.86 g/mL at 20°C[10][12]	0.855 g/mL at 25 °C[8][11]
Refractive Index	1.4550-1.4590 (at 20°C)[2][5][9]	1.4500-1.4530 (at 20°C)[10][12]	1.4531 (at 20°C)[8][11]
Flash Point	27 °C[2][5][9]	26-27 °C[10][12]	27 °C[11]
pKa (Predicted)	10.58 ± 0.70[2][5][9]	10.58 ± 0.70[10]	Not specified

Experimental Protocols

Detailed experimental procedures for determining the physical properties of 4-Methylcyclohexylamine are crucial for ensuring data accuracy and reproducibility. While specific internal laboratory standard operating procedures may vary, the following outlines standard methodologies.

1. Determination of Boiling Point (Distillation Method)

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. This protocol describes the determination at atmospheric pressure.

• Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

• Procedure:

  • A sample of 4-Methylcyclohexylamine is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • The heating mantle is turned on, and the liquid is heated gently.

  • The temperature is recorded when the first drop of distillate is collected in the receiving flask.

  • Heating is continued to establish a steady distillation rate (typically 1-2 drops per second).

  • The temperature range over which the bulk of the material distills is recorded as the boiling range. For a pure compound, this range should be narrow.

2. Determination of Density (Pycnometer Method)

• Principle: Density is defined as mass per unit volume. The pycnometer method involves accurately determining the mass of a known volume of the substance.

• Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube), analytical balance, and a constant-temperature water bath.

• Procedure:

  • The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m1).

  • The pycnometer is filled with distilled water and placed in a constant-temperature bath (e.g., 25°C) until it reaches thermal equilibrium. The water level is adjusted to the mark, and the pycnometer is reweighed (m2).

  • The pycnometer is emptied, dried thoroughly, and filled with the 4-Methylcyclohexylamine sample.

  • The process is repeated as in step 2, and the final mass is recorded (m3).

  • The density (ρ) is calculated using the formula: ρ_sample = [(m3 - m1) / (m2 - m1)] * ρ_water where ρ_water is the known density of water at the experimental temperature.

3. Determination of Refractive Index (Abbe Refractometer)

• Principle: The refractive index is a dimensionless number that describes how fast light travels through the material. It is a characteristic property of a substance.

• Apparatus: Abbe refractometer, constant-temperature water bath, and a light source (typically a sodium-D line at 589 nm).

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

  • The temperature of the prisms is regulated by circulating water from the constant-temperature bath (e.g., 20°C).

  • A few drops of the 4-Methylcyclohexylamine sample are placed on the surface of the lower prism.

  • The prisms are closed and locked.

  • The instrument is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

  • The refractive index value is read directly from the instrument's scale.

Mandatory Visualizations: Synthetic Workflows

The synthesis of specific isomers of 4-Methylcyclohexylamine is critical for its application in pharmaceuticals. The following diagrams illustrate workflows for preparing the cis and trans isomers.

Caption: Workflow for the preparation of cis-4-Methylcyclohexylamine.[13]

References

• 1. CAS 6321-23-9: 4-Methylcyclohexylamine | CymitQuimica [cymitquimica.com]
• 2. 4-Methylcyclohexylamine (6321-23-9) for sale [vulcanchem.com]
• 3. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylcyclohexylamine | C7H15N | CID 7514 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cis-4-Methylcyclohexylamine. CAS#: 2523-56-0 [chemicalbook.com]
• 6. 4-Methylcyclohexyl amine(6321-23-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. 4-甲基环己胺，顺反异构体混合物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. cis-4-Methylcyclohexylamine. | 2523-56-0 [chemicalbook.com]
• 10. trans-4-Methylcyclohexyl amine | 2523-55-9 [chemicalbook.com]
• 11. 4-メチルシクロヘキシルアミン, cis体およびtrans体混合物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 12. trans-4-Methylcyclohexylamine | 2523-55-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 13. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]

A Technical Guide to 4-Methylcyclohexylamine: Properties, Synthesis, and Applications

This technical guide provides an in-depth overview of 4-Methylcyclohexylamine, a versatile chemical intermediate of significant interest to researchers, scientists, and professionals in drug development and fine chemical synthesis. This document outlines its chemical identity, physicochemical properties, synthesis methodologies, and key applications, with a focus on its role in pharmaceuticals.

Chemical Identity and Properties

4-Methylcyclohexylamine is a cyclic amine existing as cis and trans stereoisomers. The commercial product is often a mixture of these isomers.

CAS Numbers:

Isomer/Form	CAS Number
Mixture of cis and trans	6321-23-9
cis-4-Methylcyclohexylamine	2523-56-0
trans-4-Methylcyclohexylamine	2523-55-9
trans-4-Methylcyclohexylamine hydrochloride	33483-65-7

Synonyms: Common synonyms for 4-Methylcyclohexylamine include:

• 4-Methylcyclohexanamine

• 1-Amino-4-methylcyclohexane

• Hexahydro-p-toluidine

• 4-MCHA[1]

Physicochemical Properties:

The properties of 4-Methylcyclohexylamine can vary slightly depending on the isomeric composition. The following table summarizes key data for the mixture of isomers unless otherwise specified.

Property	Value
Molecular Formula	C₇H₁₅N
Molecular Weight	113.20 g/mol [2][3]
Appearance	Colorless to light yellow liquid[4]
Boiling Point	151-154 °C[2]
Density	0.855 g/mL at 25 °C[2]
Refractive Index	n20/D 1.4531[2]
Flash Point	27 °C (80.6 °F)[2]
pKa	10.58 ± 0.70 (Predicted)[2]
Solubility	Soluble in water and organic solvents[4]

Toxicological Data:

Test	Species	Route	Value
LD50	Rat	Oral	320 - 460 mg/kg (for 4,4'-Methylenebis(2-methylcyclohexylamine))[4]
LC50	Golden orfe	-	31.6 mg/l - 96 h (for 4,4'-Methylenebis(2-methylcyclohexylamine))[4]
EC50	Daphnia magna	-	4.6 mg/l - 48 h (for 4,4'-Methylenebis(2-methylcyclohexylamine))[4]

Note: Toxicological data for 4-Methylcyclohexylamine is limited; the data presented is for a structurally related compound and should be considered for reference purposes only.

Experimental Protocols: Synthesis of Isomers

The synthesis of specific isomers of 4-Methylcyclohexylamine is crucial for its application in stereospecific pharmaceutical manufacturing. Below are summaries of methodologies derived from patent literature.

Synthesis of cis-4-Methylcyclohexylamine

A method for preparing cis-4-methylcyclohexylamine involves the hydrogenation of 4-methyl phenylboronic acid followed by an amine substitution reaction.[5]

Step 1: Hydrogenation of 4-Methyl Phenylboronic Acid

• Reactants: 4-methyl phenylboronic acid (or its ester derivative), hydrogen gas.[5]

• Catalyst: Rhodium on carbon (Rh/C).[5]

• Solvent: Tetrahydrofuran or ethyl acetate.[5]

• Procedure: The raw material is hydrogenated under the action of the Rh/C catalyst to obtain a cis-trans mixture of 4-methyl cyclohexylboronic acid/ester. Recrystallization is then performed to isolate the cis-isomer.[5]

Step 2: Amine Substitution

• Reactants: cis-4-methylcyclohexylboronic acid, sulfamic acid, and an inorganic base (e.g., sodium hydroxide aqueous solution).[5]

• Solvent: Tetrahydrofuran or acetonitrile.[5]

• Procedure: The isolated cis-isomer from Step 1 is dissolved in a suitable solvent. Sulfamic acid and an aqueous solution of an inorganic base are added to perform an amine substitution reaction, yielding cis-4-methylcyclohexylamine. The product can be purified by distillation.[5]

Caption: Role of trans-4-Methylcyclohexylamine in Glimepiride synthesis.

Inhibition of Spermidine Synthase

trans-4-Methylcyclohexylamine is a potent inhibitor of spermidine synthase, an enzyme involved in polyamine metabolism. [6][7]Polyamines like spermidine and spermine are essential for cell growth and proliferation. Inhibition of spermidine synthase by trans-4-methylcyclohexylamine leads to a decrease in cellular spermidine levels and a compensatory increase in spermine levels. [7][8]This specific modulation of polyamine content makes it a valuable tool for studying the physiological roles of individual polyamines and a potential target for therapeutic intervention in diseases characterized by dysregulated cell growth.

The mechanism of action is depicted in the following signaling pathway diagram.

Caption: Inhibition of Spermidine Synthase by trans-4-Methylcyclohexylamine.

Safety and Handling

4-Methylcyclohexylamine is a flammable liquid and is corrosive, causing severe skin burns and eye damage. [9]It should be handled in a well-ventilated area, away from heat, sparks, and open flames. [9]Appropriate personal protective equipment, including gloves, safety goggles, and respiratory protection, should be worn. [9]It is incompatible with strong oxidizing agents and acids. [3] This document is intended for informational purposes for a technical audience and does not constitute a comprehensive safety guide. Always refer to the Safety Data Sheet (SDS) before handling this chemical.

References

• 1. nbinno.com [nbinno.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]
• 6. Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase. | Semantic Scholar [semanticscholar.org]
• 7. Control of spermidine and spermine levels in rat tissues by trans-4-methylcyclohexylamine, a spermidine-synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Specific depletion of spermidine and spermine in HTC cells treated with inhibitors of aminopropyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]

Reactivity Profile of 4-Methylcyclohexylamine with Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity profile of 4-methylcyclohexylamine with a range of acidic compounds. 4-Methylcyclohexylamine, a substituted cycloaliphatic amine, is a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its basic nature, conferred by the primary amine group, governs its reactivity with acids, leading primarily to the formation of ammonium salts. This document details the fundamental acid-base chemistry, presents key quantitative data, outlines detailed experimental protocols for pKa determination and salt synthesis, and provides visual representations of the core reaction and experimental workflows.

Introduction

4-Methylcyclohexylamine is a cyclic amine featuring a methyl-substituted cyclohexane ring. The presence of the lone pair of electrons on the nitrogen atom of the primary amine group makes it a Brønsted-Lowry base, readily accepting a proton from an acid. This fundamental reactivity is crucial in various applications, from its use as a synthetic intermediate to its role in forming salts with active pharmaceutical ingredients to enhance their solubility and stability. Understanding the specifics of its interactions with both strong and weak acids is therefore essential for its effective utilization in research and development.

Acid-Base Reactivity and Salt Formation

The primary mode of reaction for 4-methylcyclohexylamine with acids is a classic acid-base neutralization. This reaction is typically exothermic, releasing heat as the amine nitrogen is protonated by the acid to form a 4-methylcyclohexylammonium cation and the conjugate base of the acid.[1][2] The general reaction is depicted in Figure 1.

The strength of 4-methylcyclohexylamine as a base is quantified by its pKa value, which is the negative logarithm of the acid dissociation constant of its conjugate acid, the 4-methylcyclohexylammonium ion. A higher pKa value indicates a stronger base. The predicted pKa for cis-4-methylcyclohexylamine is approximately 10.58, which is comparable to that of the parent cyclohexylamine (pKa = 10.64).[3][4] This indicates that 4-methylcyclohexylamine is a moderately strong base, capable of reacting with a wide variety of acids.

Reaction with Strong Acids

With strong mineral acids such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), the reaction proceeds essentially to completion, forming the corresponding 4-methylcyclohexylammonium salt. These salts are typically crystalline solids with significantly different physical properties, such as higher melting points and increased water solubility, compared to the free base.

Reaction with Weak Acids

4-Methylcyclohexylamine also readily reacts with weaker acids, such as carboxylic acids (e.g., acetic acid, pivalic acid), to form ammonium carboxylate salts.[5] The extent of this reaction is dependent on the relative pKa values of the amine and the carboxylic acid.

Quantitative Data

The following table summarizes the key quantitative data related to the basicity of 4-methylcyclohexylamine and the thermodynamics of its reaction with hydrochloric acid, with data for the closely related cyclohexylamine provided for context and estimation.

Parameter	Value	Compound	Notes
pKa (predicted)	10.58 ± 0.70	cis-4-Methylcyclohexylamine	Predicted value.[3]
pKa (experimental)	10.64	Cyclohexylamine	For comparison.[4]
Standard Enthalpy of Formation (liquid)	-147.7 ± 1.3 kJ/mol	Cyclohexylamine	Experimental value.
Standard Enthalpy of Formation (crystal)	-302.9 ± 0.8 kJ/mol	Cyclohexylamine hydrochloride	Experimental value.
Enthalpy of Neutralization with HCl (estimated)	~ -155.2 kJ/mol	Cyclohexylamine	Calculated from the enthalpies of formation.

Note: The enthalpy of neutralization is estimated for the reaction of liquid cyclohexylamine with aqueous HCl to form solid cyclohexylamine hydrochloride. This value serves as a reasonable approximation for the reaction of 4-methylcyclohexylamine.

Mandatory Visualizations

Caption: General acid-base reaction of 4-Methylcyclohexylamine.

Caption: Workflow for experimental pKa determination.

Experimental Protocols

Determination of pKa by Potentiometric Titration

This protocol outlines the procedure for determining the pKa of 4-methylcyclohexylamine using potentiometric titration.

Materials:

• 4-Methylcyclohexylamine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water

• pH meter with a combination electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (250 mL)

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 g of 4-methylcyclohexylamine and dissolve it in 100 mL of deionized water in a 250 mL beaker.

• pH Meter Calibration: Calibrate the pH meter using standard buffer solutions of pH 4.0, 7.0, and 10.0.

• Titration Setup: Place the beaker with the amine solution on a magnetic stirrer and add a stir bar. Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

• Titration: Fill the burette with the standardized 0.1 M HCl solution. Record the initial pH of the amine solution. Begin adding the HCl solution in small increments (e.g., 0.5-1.0 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added. As the pH begins to change more rapidly, reduce the increment size to obtain more data points around the equivalence point. Continue the titration until the pH drops significantly and then stabilizes again.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of maximum slope on the titration curve (the steepest part of the curve). This can be found by calculating the first derivative of the curve.

  • The half-equivalence point is the volume of titrant that is half of the volume at the equivalence point.

  • The pKa of the conjugate acid of 4-methylcyclohexylamine is equal to the pH of the solution at the half-equivalence point.

Synthesis of 4-Methylcyclohexylammonium Chloride

This protocol describes a general method for the synthesis and purification of 4-methylcyclohexylammonium chloride.

Materials:

• 4-Methylcyclohexylamine

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

• Erlenmeyer flask

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Reaction Setup: In a fume hood, dissolve a known amount of 4-methylcyclohexylamine (e.g., 5.0 g) in diethyl ether (e.g., 50 mL) in an Erlenmeyer flask. Place the flask in an ice bath to cool the solution.

• Acid Addition: While stirring the cooled amine solution, slowly add an equimolar amount of concentrated hydrochloric acid dropwise. A white precipitate of 4-methylcyclohexylammonium chloride will form immediately. The reaction is exothermic, so maintain a slow addition rate to control the temperature.

• Isolation: After the addition is complete, continue to stir the mixture in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the precipitate with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the collected solid product, for instance, in a vacuum oven at a low temperature, to remove any residual solvent.

• Purification (Optional): If further purification is required, the crude salt can be recrystallized from a suitable solvent system, such as ethanol/diethyl ether. Dissolve the salt in a minimal amount of hot ethanol and then add diethyl ether until the solution becomes turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

Conclusion

4-Methylcyclohexylamine exhibits a predictable and well-characterized reactivity profile with acids, dominated by its basicity. The formation of ammonium salts is a rapid and exothermic process that can be leveraged to modify the physicochemical properties of the molecule. The quantitative data on its pKa and the provided experimental protocols offer a solid foundation for researchers and drug development professionals to effectively utilize this compound in their synthetic and formulation endeavors. The provided visualizations aim to simplify the understanding of the underlying chemical principles and experimental procedures.

References

• 1. cis-4-Methylcyclohexylamine. | 2523-56-0 [chemicalbook.com]
• 2. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-4-Methylcyclohexylamine. CAS#: 2523-56-0 [m.chemicalbook.com]
• 4. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 5. CAS 6321-23-9: 4-Methylcyclohexylamine | CymitQuimica [cymitquimica.com]

The Diverse Biological Activities of 4-Methylcyclohexylamine Derivatives: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcyclohexylamine (4-MCHA) is a cyclic amine that serves as a versatile scaffold in medicinal chemistry. Its derivatives have garnered significant interest due to their diverse and potent biological activities, spanning therapeutic areas such as metabolic disorders, cancer, and infectious diseases. The conformational properties of the cyclohexyl ring, combined with the reactivity of the amine group, allow for the synthesis of a wide array of analogues with distinct pharmacological profiles. This technical guide provides an in-depth exploration of the biological activities of 4-methylcyclohexylamine derivatives, presenting key quantitative data, detailed experimental methodologies, and an examination of their underlying mechanisms of action.

Inhibition of Spermidine Synthase

A primary and well-documented biological activity of 4-methylcyclohexylamine derivatives is the potent inhibition of spermidine synthase, a key enzyme in the polyamine biosynthesis pathway. Polyamines, such as spermidine and spermine, are essential for cell growth, differentiation, and proliferation. Dysregulation of this pathway is implicated in various diseases, including cancer.

Trans-4-methylcyclohexylamine has been identified as a highly potent inhibitor of spermidine synthase.[1] This inhibition is competitive with respect to putrescine, the natural substrate of the enzyme. The inhibitory activity of trans-4-methylcyclohexylamine and related compounds has been quantified in various studies.

Quantitative Data: Spermidine Synthase Inhibition

Compound	Target Enzyme	IC50	Ki	Notes
trans-4-Methylcyclohexylamine	Pig Spermidine Synthase	1.7 µM	40 nM	Competitive inhibition with putrescine.
Cyclohexylamine	Pig Spermidine Synthase	8.1 µM	For comparison.
S-Adenosyl-1,8-diamino-3-thiooctane	Pig Spermidine Synthase	2.5 µM	A known potent inhibitor.

In vivo studies in rats have demonstrated that oral administration of trans-4-methylcyclohexylamine leads to a significant decrease in spermidine levels in tissues, accompanied by a compensatory increase in spermine levels. Similar effects have been observed in cultured rat hepatoma (HTC) cells, where treatment with trans-4-methylcyclohexylamine caused a dose-dependent reduction in spermidine.

Experimental Protocol: Spermidine Synthase Inhibition Assay

The activity of spermidine synthase and the inhibitory potential of 4-methylcyclohexylamine derivatives can be determined using a radiometric or a fluorescence-based assay.

Radiometric Assay:

This method measures the transfer of a radiolabeled propylamine group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine.

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., Tris-HCl, pH 7.5), dithiothreitol (DTT), putrescine, and the test inhibitor (e.g., trans-4-methylcyclohexylamine) at various concentrations.

• Enzyme: Add purified or partially purified spermidine synthase to the reaction mixture.

• Initiation: Start the reaction by adding radiolabeled dcSAM (e.g., [³H]dcSAM or [¹⁴C]dcSAM).

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Termination: Stop the reaction by adding a strong base (e.g., NaOH).

• Separation: Separate the radiolabeled spermidine product from the unreacted radiolabeled dcSAM using cation-exchange chromatography (e.g., Dowex 50W column).

• Quantification: Elute the spermidine and quantify the radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Fluorescence-Based Assay:

This high-throughput method utilizes a reagent that forms a fluorescent adduct with the product spermidine.

• Reaction Setup: Similar to the radiometric assay, set up the enzymatic reaction in a microplate format.

• Fluorescent Labeling: After the enzymatic reaction, add a fluorescent labeling reagent, such as o-phthalaldehyde (OPA) or fluorescamine, which reacts with the primary amine groups of spermidine to produce a fluorescent product.

• Detection: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: The increase in fluorescence is proportional to the amount of spermidine produced. Calculate IC50 values as described for the radiometric assay.

Signaling Pathway: Polyamine Biosynthesis

The inhibition of spermidine synthase by 4-methylcyclohexylamine derivatives directly impacts the polyamine biosynthesis pathway, a critical route for the production of molecules essential for cellular function.

Polyamine biosynthesis pathway and the site of inhibition by trans-4-methylcyclohexylamine.

Antidiabetic Activity

Trans-4-methylcyclohexylamine is a key intermediate in the synthesis of Glimepiride, a third-generation sulfonylurea oral hypoglycemic agent used in the management of type 2 diabetes. The structural integrity of the 4-methylcyclohexyl moiety is crucial for the pharmacological activity of Glimepiride.

The primary mechanism of action of Glimepiride involves the stimulation of insulin release from the pancreatic β-cells. It achieves this by binding to and blocking the ATP-sensitive potassium channels (KATP channels) in the β-cell membrane. This blockage leads to membrane depolarization, which in turn opens voltage-gated calcium channels. The subsequent influx of calcium ions triggers the exocytosis of insulin-containing granules.

Furthermore, Glimepiride exhibits extrapancreatic effects by enhancing the sensitivity of peripheral tissues, such as muscle and fat, to insulin, thereby improving glucose uptake. While the precise quantitative contribution of the 4-methylcyclohexyl group to the binding affinity and overall efficacy of Glimepiride is not extensively detailed in publicly available literature, structure-activity relationship (SAR) studies on sulfonylureas indicate that the nature of the substituent on the urea nitrogen is critical for activity. Lipophilic groups in this position generally enhance the hypoglycemic effect.

Logical Relationship: Glimepiride Synthesis and Action

Synthesis of Glimepiride from 4-MCHA and its mechanism of action.

Anticancer Activity

4-Methylcyclohexylamine is a structural component of Semustine (MeCCNU), a nitrosourea-based alkylating agent that has been used in cancer chemotherapy. Semustine exerts its cytotoxic effects by alkylating DNA, leading to the formation of cross-links between DNA strands. This damage inhibits DNA replication and transcription, ultimately inducing apoptosis in rapidly dividing cancer cells.

Due to its lipophilic nature, Semustine can cross the blood-brain barrier, making it useful in the treatment of brain tumors. While Semustine has demonstrated clinical activity, its use has been associated with significant side effects. Quantitative data on the in vitro cytotoxicity of Semustine against various cancer cell lines is limited in readily accessible literature, and direct head-to-head comparisons with other nitrosoureas in the same cell lines are scarce.

Experimental Workflow: In Vitro Anticancer Activity (MTT Assay)

The cytotoxic effect of 4-methylcyclohexylamine derivatives like Semustine can be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow for determining the in vitro anticancer activity using the MTT assay.

Antimicrobial Activity

While the broader class of cyclohexane derivatives has been reported to possess antimicrobial properties, specific and comprehensive quantitative data (e.g., Minimum Inhibitory Concentration - MIC values) for 4-methylcyclohexylamine derivatives against a wide range of bacterial and fungal strains are not extensively documented in the scientific literature. General studies on N-substituted cyclohexylamines have shown activity against various pathogens, but a systematic investigation focused on the 4-methylcyclohexylamine scaffold is an area that warrants further research. The potential antimicrobial mechanism could involve disruption of the microbial cell membrane or inhibition of essential enzymes.

Conclusion

Derivatives of 4-methylcyclohexylamine exhibit a remarkable range of biological activities, underscoring the importance of this chemical scaffold in drug discovery and development. The potent and specific inhibition of spermidine synthase by trans-4-methylcyclohexylamine highlights its potential as a lead compound for the development of novel anticancer agents. Its integral role in the structure of the widely used antidiabetic drug Glimepiride demonstrates its significance in treating metabolic diseases. While its application in anticancer and antimicrobial agents is also evident, further research is needed to fully elucidate the structure-activity relationships and to identify new derivatives with improved potency and selectivity. The information presented in this guide serves as a comprehensive resource for researchers and scientists working on the design and synthesis of novel therapeutic agents based on the 4-methylcyclohexylamine core.

References

• 1. Mammalian spermidine synthase--identification of cysteine residues and investigation of the putrescine binding site-- - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Terrain of 4-Methylcyclohexylamine: An In-depth Technical Guide to Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations essential for the handling and use of 4-Methylcyclohexylamine in a laboratory and drug development setting. The information presented herein is intended to supplement, not replace, institutional safety protocols and regulatory guidelines.

Chemical and Physical Properties

4-Methylcyclohexylamine is a cyclic amine that exists as a colorless to pale yellow liquid with a characteristic amine odor.[1] Its physical and chemical properties are crucial for understanding its behavior and potential hazards in a laboratory setting.

Property	Value	Reference
Chemical Formula	C₇H₁₅N	[2]
Molecular Weight	113.20 g/mol	[2]
Boiling Point	151-154 °C
Density	0.855 g/mL at 25 °C
Flash Point	27 °C (80.6 °F) - closed cup
Solubility	Soluble in water and organic solvents.[1]	[1]

Toxicological Data

Route of Exposure	Species	Value	Reference
Oral LD50	Rat	400 mg/kg	[3]
Dermal LD50	Rat	400 - 1000 mg/kg	[3]
Inhalation LC50	Rat	> 22.8 mg/L (8 h)	[3]

The available data indicates that this class of compounds is harmful if swallowed or in contact with skin.[3]

Hazard Identification and Classification

4-Methylcyclohexylamine is classified as a hazardous chemical with the following primary concerns:

• Flammable Liquid and Vapor: It has a low flash point, indicating a significant fire hazard.[2]

• Corrosive: Causes severe skin burns and eye damage upon contact.[2]

• Acute Toxicity: Harmful if swallowed or in contact with skin.[3]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 4-Methylcyclohexylamine.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure should be conducted to determine the appropriate level of PPE.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical splash goggles and a face shield.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), a flame-resistant lab coat, and closed-toe shoes.
Respiratory Protection	A respirator may be necessary in poorly ventilated areas or for procedures that may generate significant vapors.

Engineering Controls

• Ventilation: All work with 4-Methylcyclohexylamine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Ignition Sources: Keep away from heat, sparks, open flames, and other potential ignition sources. Use spark-proof tools and explosion-proof equipment.

Storage

• Store in a cool, dry, well-ventilated area away from incompatible materials.

• Keep containers tightly closed when not in use.

• Store in a designated flammables storage cabinet.

Emergency Procedures

Emergency	Procedure
Skin Contact	Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill	Evacuate the area and eliminate all ignition sources. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

Experimental Protocols

Detailed methodologies for key toxicological and safety-related experiments are outlined below.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

• Test Animal: The albino rabbit is the preferred species.

• Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before the test.

• Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test substance is applied to a small area (approximately 6 cm²) of the clipped skin and covered with a gauze patch and non-irritating tape.

• Exposure: The exposure duration is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is gently cleansed. The skin is then observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of erythema and edema is scored according to a standardized scale.

• Interpretation: The scores are used to classify the substance's irritation or corrosion potential.

Chromosomal Aberration Test (OECD 473)

This in vitro assay is used to identify substances that may cause structural damage to chromosomes.[4]

Methodology:

• Cell Cultures: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, are used.[4]

• Treatment: The cell cultures are exposed to at least three concentrations of the test substance, both with and without an external metabolic activation system (e.g., S9 mix).

• Incubation: The cells are incubated with the test substance for a defined period.

• Harvesting: After incubation, the cells are treated with a mitotic inhibitor (e.g., colcemid) to arrest them in the metaphase stage of cell division. The cells are then harvested.

• Slide Preparation: The harvested cells are treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Staining and Analysis: The chromosomes are stained, and at least 200 well-spread metaphases per concentration are analyzed under a microscope for the presence of chromosomal aberrations (e.g., breaks, gaps, exchanges).

• Interpretation: A statistically significant, dose-dependent increase in the number of cells with chromosomal aberrations indicates a positive result.

Signaling Pathway Interactions

Research has identified that trans-4-methylcyclohexylamine is a potent inhibitor of spermidine synthase, an enzyme crucial for polyamine biosynthesis.[5] This inhibition can have significant downstream effects on cellular processes, including those regulated by the Myc oncogene.

Caption: Inhibition of Spermidine Synthase by 4-Methylcyclohexylamine.

The inhibition of spermidine synthase by 4-Methylcyclohexylamine can lead to a reduction in spermidine levels, which in turn can impact cell growth and proliferation. This mechanism is particularly relevant in the context of cancer, where the Myc oncogene often drives increased polyamine synthesis to support rapid cell division.

Caption: Interference with the Myc Oncogene Pathway.

Conclusion

4-Methylcyclohexylamine is a valuable chemical intermediate with important applications in research and development. However, its hazardous properties necessitate a thorough understanding and implementation of rigorous safety protocols. This guide provides a foundational framework for the safe handling, storage, and use of this compound. All personnel must be adequately trained on these procedures and have access to the appropriate personal protective equipment and emergency response resources. A commitment to a strong safety culture is paramount to minimizing risks and ensuring a safe working environment.

References

• 1. phmsa.dot.gov [phmsa.dot.gov]
• 2. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. criver.com [criver.com]
• 5. 4-Methylcyclohexylamine (6321-23-9) for sale [vulcanchem.com]

Protocols & Analytical Methods

Synthesis Protocol for trans-4-Methylcyclohexylamine Hydrochloride: An Application Note for Researchers

Abstract

This document provides a detailed protocol for the synthesis of trans-4-Methylcyclohexylamine hydrochloride, a key intermediate in the pharmaceutical industry. The described methodology is intended for researchers, scientists, and drug development professionals. This protocol focuses on a robust and well-documented synthetic route commencing from the catalytic hydrogenation of p-toluidine, followed by stereoselective isolation of the trans isomer. All quantitative data is summarized for clarity, and a comprehensive experimental workflow is provided.

Introduction

trans-4-Methylcyclohexylamine hydrochloride is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Its specific stereochemistry is often essential for the biological activity of the final drug molecule. The synthesis of this intermediate with high purity and yield is therefore of significant interest to the pharmaceutical and fine chemical industries. This protocol outlines a reliable method for its preparation, focusing on practical laboratory execution and data presentation.

Overall Reaction Scheme

The synthesis proceeds in two main stages:

• Catalytic Hydrogenation: p-Toluidine is hydrogenated over a ruthenium on carbon (Ru/C) catalyst to yield a mixture of cis- and trans-4-methylcyclohexylamine.

• Isomer Separation and Salt Formation: The mixture of isomers is treated with hydrochloric acid to form the corresponding hydrochloride salts. The trans isomer is then selectively isolated through crystallization.

Experimental Protocol

Materials and Equipment

• p-Toluidine

• Ruthenium on Carbon (Ru/C) catalyst

• Alkali Hydroxide (e.g., Sodium Hydroxide)

• Hydrochloric Acid (HCl)

• Isobutanol

• Acetone

• High-pressure autoclave/hydrogenation reactor

• Standard laboratory glassware

• Filtration apparatus

• Rotary evaporator

• Analytical balance

• pH meter

• High-Performance Liquid Chromatography (HPLC) system for purity analysis

Part 1: Catalytic Hydrogenation of p-Toluidine

• Reactor Setup: In a high-pressure autoclave, combine p-toluidine, the Ruthenium on Carbon (Ru/C) catalyst, and an alkali hydroxide.

• Hydrogenation Reaction: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to 2-8 MPa and heat to a temperature of 100-140°C.[1] Maintain these conditions with stirring for 3 to 5 hours.[1]

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture to remove the catalyst. The resulting product is a mixture of cis- and trans-4-methylcyclohexylamine.

Part 2: Isomer Separation and Hydrochloride Salt Formation

• Acidification: Transfer the isomeric mixture of 4-methylcyclohexylamine to a suitable reaction vessel. Slowly add hydrochloric acid with stirring until the pH of the solution reaches 1-2.[2]

• Crystallization:

  • Concentrate the acidified solution to dryness.

  • To the residue, add isobutanol and acetone. A common solvent ratio to consider is 1 part isobutanol to approximately 4 parts acetone by volume, based on the initial mass of the amine mixture.

  • Heat the mixture to ensure complete dissolution.

  • Cool the solution to induce crystallization of the trans-4-Methylcyclohexylamine hydrochloride.

  • Collect the crystals by filtration and wash with cold acetone.

• Drying: Dry the purified crystals under vacuum to obtain the final product.

Data Presentation

Table 1: Reaction Parameters for Catalytic Hydrogenation

Parameter	Value
Starting Material	p-Toluidine
Catalyst	Ruthenium on Carbon (Ru/C)
Additive	Alkali Hydroxide
Hydrogen Pressure	2 - 8 MPa[1]
Reaction Temperature	100 - 140 °C[1]
Reaction Time	3 - 5 hours[1]

Table 2: Purification and Yield of trans-4-Methylcyclohexylamine Hydrochloride

Parameter	Value
Acidification Agent	Hydrochloric Acid
Crystallization Solvents	Isobutanol, Acetone
Molar Yield (Crystallization)	37 - 44%
Purity (trans isomer)	>99% (by HPLC)

Experimental Workflow

Caption: Synthesis workflow for trans-4-Methylcyclohexylamine hydrochloride.

Alternative Synthetic Route

An alternative synthesis begins with 4-methylcyclohexanone, which is reacted with benzylamine to form a Schiff's base. This intermediate is then subjected to isomerization using a strong base, followed by acid hydrolysis to yield the desired amine. The final step is the formation of the hydrochloride salt. While this method is also viable, obtaining high stereoselectivity for the trans isomer can be challenging and is highly dependent on the choice of the strong base and reaction conditions.

Characterization

The final product, trans-4-Methylcyclohexylamine hydrochloride, should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity and the ratio of trans to cis isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

• Melting Point Analysis: To compare with literature values.

Safety Precautions

• This synthesis should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• The catalytic hydrogenation step involves high pressures and flammable hydrogen gas and should only be performed by trained personnel with appropriate equipment.

• Handle all chemicals with care, consulting the relevant Safety Data Sheets (SDS) before use.

Conclusion

This protocol provides a detailed and reliable method for the synthesis of high-purity trans-4-Methylcyclohexylamine hydrochloride. By following the outlined steps, researchers can effectively produce this important pharmaceutical intermediate for further applications in drug discovery and development. The provided data and workflow aim to facilitate the successful implementation of this synthesis in a laboratory setting.

References

• 1. KR100722981B1 - Method for producing trans-4-methylcyclohexylamine by catalytic hydrogenation - Google Patents [patents.google.com]
• 2. CN109678726A - A kind of method of synthesis of trans -4- methyl cyclohexylamine - Google Patents [patents.google.com]

Application Notes and Protocols for the Use of 4-Methylcyclohexylamine in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 4-methylcyclohexylamine as a key intermediate in the synthesis of pharmaceutical compounds. The focus is on the trans-isomer, a critical building block for the antidiabetic drug Glimepiride, and also touches upon the synthesis of other therapeutic agents.

Introduction

4-Methylcyclohexylamine, particularly its trans-stereoisomer, is a vital amine intermediate in the pharmaceutical industry. Its unique structural features, including the cyclohexyl ring and the amine functional group, make it a versatile precursor for the synthesis of complex active pharmaceutical ingredients (APIs). The stereochemistry of this intermediate is often crucial for the pharmacological activity and safety of the final drug product. Therefore, robust and well-characterized synthetic and purification protocols are essential.

This document outlines the primary applications of 4-methylcyclohexylamine and provides detailed methodologies for its preparation and subsequent use in the synthesis of pharmaceutical intermediates.

Key Applications in Pharmaceutical Synthesis

The primary application of trans-4-methylcyclohexylamine is as a cornerstone in the synthesis of Glimepiride, a third-generation sulfonylurea used to treat type 2 diabetes.[1][2] It is also utilized in the synthesis of other therapeutic agents, such as the chemotherapy drug Semustine. The amine group provides a reactive site for coupling with other molecules to build the final complex drug structure.

Experimental Protocols

Synthesis of trans-4-Methylcyclohexylamine Hydrochloride

A common route to trans-4-methylcyclohexylamine is through the reduction of 4-methylcyclohexanone oxime. The resulting mixture of cis and trans isomers requires purification to isolate the desired trans isomer.

Protocol 1: Synthesis and Purification of trans-4-Methylcyclohexylamine Hydrochloride

Objective: To synthesize a mixture of 4-methylcyclohexylamine isomers via reduction of 4-methylcyclohexanone oxime and purify the trans-isomer as its hydrochloride salt.

Materials:

• 4-Methylcyclohexanone oxime

• Methanol

• Raney Nickel

• Methanolic Hydrochloric Acid (12-13%)

• Acetone

Procedure:

• Hydrogenation:

  • In a suitable pressure reactor, dissolve 1.5 kg of 4-methylcyclohexanone oxime in 8.33 L of methanol.

  • Add 0.15 kg of Raney Nickel to the solution.

  • Hydrogenate the mixture at a pressure of 4-5 kg/cm ² and a temperature of 50-55°C.

  • Continue the reaction until the hydrogen absorption ceases.

  • Cool the reaction mass and filter to remove the catalyst.

  • Distill the methanol completely from the filtrate to obtain a crude concentrated oil.

• Salt Formation:

  • Cool the crude oil to 15-20°C.

  • Slowly add methanolic hydrochloric acid (12-13%) to precipitate 4-methylcyclohexylamine hydrochloride.

  • Collect the precipitate by filtration. This crude product will be a mixture of cis and trans isomers.

• Purification by Recrystallization:

  • Dissolve the crude 4-methylcyclohexylamine hydrochloride (1.5 kg wet) in 2.25 L of methanol at 25-30°C.

  • Slowly add 13.5 L of acetone over a period of 3 hours to selectively precipitate the trans-isomer.

  • Filter the precipitate to obtain purified trans-4-methylcyclohexylamine hydrochloride.[3]

  • A second purification can be performed by dissolving 0.6 kg of the obtained hydrochloride in 0.9 L of methanol and adding 8.1 L of acetone to further enhance purity.

Quantitative Data Summary:

Step	Product	Starting Material	Yield	Purity (trans-isomer)	Reference
Hydrogenation & Salt Formation	Crude 4-Methylcyclohexylamine HCl	4-Methylcyclohexanone oxime	85%	~50%
Purification (Single)	trans-4-Methylcyclohexylamine HCl	Crude 4-Methylcyclohexylamine HCl	-	>99.5%	[3]
Purification (Double)	trans-4-Methylcyclohexylamine HCl	Crude 4-Methylcyclohexylamine HCl	27.2% (from oxime)	>99.8%

Workflow for Synthesis and Purification of trans-4-Methylcyclohexylamine HCl

Caption: Workflow for the synthesis of 4-methylcyclohexylamine and purification of the trans-isomer.

Synthesis of Glimepiride using trans-4-Methylcyclohexylamine

This protocol describes a key step in the synthesis of Glimepiride, which involves the reaction of a carbamate intermediate with trans-4-methylcyclohexylamine.

Protocol 2: Synthesis of Glimepiride

Objective: To synthesize Glimepiride by reacting a carbamate intermediate with trans-4-methylcyclohexylamine.

Materials:

• N-[[4-[2-(3-ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)ethyl]phenyl]sulfonyl]methylurethane (Carbamate intermediate)

• trans-4-Methylcyclohexylamine

• 4-Dimethylaminopyridine (DMAP)

• Toluene

Procedure:

• Reaction Setup:

  • In a reaction vessel, add 80 g of the carbamate intermediate.

  • Add 27.2 g of trans-4-methylcyclohexylamine, 11.5 g of 4-dimethylaminopyridine, and 1.6 L of toluene.[4]

• Reaction:

  • Heat the mixture to reflux.

  • Maintain the reaction volume by continuous distillation and addition of fresh toluene.

  • Monitor the reaction for completion.[4]

• Product Isolation:

  • Once the reaction is complete, cool the mixture to 25-30°C to precipitate Glimepiride.

  • Filter the solid product and wash it with 800 mL of toluene.

  • Dry the filtered product.[4]

Quantitative Data Summary:

Product	Starting Materials	Yield	Purity	Reference
Glimepiride	Carbamate intermediate, trans-4-Methylcyclohexylamine	95%	99.5%	[4]

Logical Flow for Glimepiride Synthesis Step

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. US20070082943A1 - Process for preparation of substantially pure glimepiride - Google Patents [patents.google.com]
• 4. ijcrt.org [ijcrt.org]

Application of 4-Methylcyclohexylamine in Agrochemical Production: A Synoptic Overview

Introduction

4-Methylcyclohexylamine, a cyclic amine with the chemical formula C₇H₁₅N, serves as a versatile chemical intermediate in various industrial applications, including the synthesis of pharmaceuticals and, to a lesser extent, agrochemicals. Its utility in the agrochemical sector stems from its reactive amine group, which can be readily incorporated into larger molecules to impart specific biological activities, such as herbicidal, fungicidal, or insecticidal properties. This document provides a general overview of the potential applications of 4-methylcyclohexylamine in the synthesis of crop protection agents, supported by generalized experimental workflows.

While specific, commercialized agrochemicals directly derived from 4-methylcyclohexylamine are not prominently documented in publicly available literature, its structural motif is found within broader classes of patented bioactive molecules. The application notes provided herein are based on the general synthetic utility of this compound and related cyclohexylamine derivatives in the context of agrochemical research and development.

General Synthetic Pathways and Potential Applications

4-Methylcyclohexylamine can be utilized as a building block for various classes of agrochemicals. The primary synthetic strategies involve the reaction of the amine group to form amides, ureas, sulfonamides, and other N-substituted derivatives. These functional groups are common in a wide range of active ingredients.

A generalized workflow for the synthesis of a hypothetical agrochemical using 4-methylcyclohexylamine is presented below. This workflow illustrates the common reaction types used to incorporate the 4-methylcyclohexyl moiety into a larger, potentially bioactive molecule.

Caption: Generalized workflow for synthesizing potential agrochemicals from 4-methylcyclohexylamine.

Experimental Protocols

Below are generalized protocols for the synthesis of cis- and trans-4-methylcyclohexylamine, which can then be used as starting materials for the synthesis of potential agrochemicals.

Protocol 1: Synthesis of cis-4-Methylcyclohexylamine

This protocol is based on a patented method involving the hydrogenation of a 4-methyl phenylboronic acid derivative followed by an amination reaction.

Materials:

• 4-Methylphenylboronic acid

• Rhodium on carbon (Rh/C) catalyst

• Tetrahydrofuran (THF)

• Ethanol

• Sulfamic acid

• Sodium hydroxide (NaOH) solution (1M)

• Hydrochloric acid (HCl)

• Dichloromethane

• Isopropanol

• Nitrogen gas

Procedure:

• Hydrogenation:

  • In a pressure-resistant reaction flask, combine 4-methylphenylboronic acid, 5% rhodium on carbon catalyst, and tetrahydrofuran.

  • Pressurize the flask with hydrogen gas and stir the mixture at room temperature until the starting material is consumed (monitor by TLC or GC).

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude cis-4-methylcyclohexylboronic acid.

  • Recrystallize the crude product from a mixture of ethanol and water to obtain pure cis-4-methylcyclohexylboronic acid.

• Amination:

  • Under a nitrogen atmosphere, dissolve the purified cis-4-methylcyclohexylboronic acid in tetrahydrofuran in a reaction flask.

  • At room temperature, add a solution of sulfamic acid dropwise.

  • Following the addition of sulfamic acid, add a 1M sodium hydroxide solution dropwise.

  • Stir the reaction mixture at room temperature for approximately 16 hours, or until the starting material is consumed (monitor by GC).

  • Quench the reaction by the dropwise addition of hydrochloric acid to adjust the pH to 1-2.

  • Separate the organic layer.

  • Adjust the aqueous layer to a pH of 12-13 with solid sodium hydroxide.

  • Extract the aqueous layer with a mixture of dichloromethane and isopropanol (8:1 mass ratio).

  • Concentrate the organic extracts and distill to obtain pure cis-4-methylcyclohexylamine.

Protocol 2: Synthesis of trans-4-Methylcyclohexylamine

This protocol is based on a patented method involving the formation and isomerization of a Schiff's base followed by hydrolysis.

Materials:

• 4-Methylcyclohexanone

• Benzylamine

• Toluene

• Potassium tert-butoxide

• Tetrahydrofuran (THF)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) solution

Procedure:

• Schiff's Base Formation:

  • In a flask equipped with a Dean-Stark apparatus, reflux a mixture of 4-methylcyclohexanone, benzylamine, and toluene for approximately 10 hours to azeotropically remove water.

  • Distill the reaction mixture to dryness. Add dry toluene and evaporate again to ensure complete removal of water. Repeat this step twice.

• Isomerization:

  • Dissolve the residue in tetrahydrofuran and add potassium tert-butoxide.

  • Stir the mixture under a nitrogen atmosphere at 60°C for about 14 hours.

• Hydrolysis:

  • Cool the reaction mixture and, with cooling, add concentrated hydrochloric acid.

  • Reflux the mixture for 5 hours.

  • Basify the reaction mixture with a 50% sodium hydroxide solution.

  • The liberated amine can be further purified by steam distillation and collection of the distillate in concentrated hydrochloric acid.

  • Evaporate the acidified distillate to dryness. The resulting hydrochloride salt can be recrystallized from a suitable solvent like ethyl acetate to yield pure trans-4-methylcyclohexylamine hydrochloride. The free base can be obtained by neutralization.

Data Presentation

As no specific agrochemical derived from 4-methylcyclohexylamine with corresponding quantitative efficacy data was identified in the literature search, a data table cannot be provided. For research and development purposes, once a target molecule is synthesized, its biological activity would be evaluated through a series of bioassays. The results of these assays, such as EC₅₀ (half maximal effective concentration) for fungicides and herbicides, or LD₅₀ (median lethal dose) for insecticides, would be tabulated for structure-activity relationship (SAR) studies. An example of how such data would be presented is shown below.

Table 1: Hypothetical Efficacy Data for N-(4-Methylcyclohexyl) Fungicide Analogs

Compound ID	R Group	Target Fungus	EC₅₀ (µg/mL)
Hypothetical-1	-H	Botrytis cinerea	>100
Hypothetical-2	-Cl	Botrytis cinerea	55.2
Hypothetical-3	-OCH₃	Botrytis cinerea	78.9
Hypothetical-4	-CF₃	Botrytis cinerea	23.5
Control	Standard Fungicide	Botrytis cinerea	10.8

Signaling Pathways and Experimental Workflows

The mechanism of action of a potential agrochemical derived from 4-methylcyclohexylamine would depend on the overall structure of the final molecule. Many modern agrochemicals act by inhibiting specific enzymes or interfering with key biological pathways in the target pest, weed, or pathogen. Without a specific active ingredient, a detailed signaling pathway cannot be accurately depicted.

The following diagram illustrates a generalized workflow for the screening and evaluation of a newly synthesized compound library based on the 4-methylcyclohexylamine scaffold.

Caption: A typical workflow for the discovery and development of new agrochemicals.

4-Methylcyclohexylamine represents a potentially useful, yet underexplored, building block in the design and synthesis of novel agrochemicals. While its primary documented use is in the pharmaceutical industry, the synthetic accessibility of both its cis and trans isomers, coupled with the reactivity of its amine functionality, makes it a candidate for inclusion in agrochemical discovery programs. Further research is required to synthesize and screen libraries of 4-methylcyclohexylamine derivatives to identify compounds with potent and selective herbicidal, fungicidal, or insecticidal activities. The protocols and workflows provided here offer a foundational framework for such exploratory research.

Application Notes and Protocols: 4-Methylcyclohexylamine in Condensation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcyclohexylamine, a cycloaliphatic amine, serves as a versatile and crucial reagent in various condensation reactions, finding significant application in the synthesis of pharmaceuticals and other bioactive molecules. Its unique structural features, including the cyclohexyl ring and the primary amine group, impart specific reactivity and physical properties to the resulting products. This document provides detailed application notes and experimental protocols for the use of 4-methylcyclohexylamine in key condensation reactions, with a focus on its role in the synthesis of the antidiabetic drug Glimepiride and its potential application in multicomponent reactions like the Ugi reaction.

Application 1: Synthesis of Glimepiride

The synthesis of Glimepiride, a third-generation sulfonylurea used to treat type 2 diabetes mellitus, represents a prominent industrial application of trans-4-methylcyclohexylamine in a condensation reaction. The core of this synthesis involves the formation of a sulfonylurea linkage.

One established synthetic route involves the reaction of trans-4-methylcyclohexylamine with a sulfonyl isocyanate or a carbamate derivative. The primary amine of 4-methylcyclohexylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the isocyanate or carbamate, leading to the formation of the urea bond characteristic of this class of drugs.

Logical Workflow for Glimepiride Synthesis

Caption: Workflow for Glimepiride synthesis.

Experimental Protocol: Synthesis of Glimepiride

This protocol is based on a reported synthetic route.[1][2][3]

Materials:

• N-[[4-[2-(3-ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)ethyl]phenyl]sulfonyl]methylurethane (Carbamate intermediate)

• trans-4-Methylcyclohexylamine

• 4-Dimethylaminopyridine (DMAP)

• Toluene

• Sodium Hydroxide (NaOH) solution (for pH adjustment during workup in some variations)

Procedure:

• In a suitable reaction vessel, charge 80 g of the carbamate intermediate.

• Add 1.6 L of toluene to the vessel.

• Add 27.2 g of trans-4-methylcyclohexylamine and 11.5 g of 4-dimethylaminopyridine to the mixture.

• Heat the reaction mixture to reflux.

• Maintain the reflux while continuously removing toluene by distillation to drive the reaction to completion.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).

• Once the reaction is complete, cool the reaction mass to 25-30 °C.

• The product, Glimepiride, will precipitate out of the solution.

• Filter the precipitated solid and wash it with 800 mL of toluene.

• Dry the filtered product under vacuum.

Data Presentation

Reactant	Molecular Weight ( g/mol )	Quantity	Molar Ratio
Carbamate Intermediate	~495.5	80 g	1
trans-4-Methylcyclohexylamine	113.20	27.2 g	~1.5
4-Dimethylaminopyridine	122.17	11.5 g	~0.58

Parameter	Value
Solvent	Toluene
Temperature	Reflux
Reaction Time	Monitored to completion
Product	Glimepiride
Reported Yield	95%[3]
Reported Purity	99.5%[3]

Application 2: Multicomponent Condensation Reactions (Ugi Reaction)

4-Methylcyclohexylamine, as a primary amine, is a suitable component for multicomponent reactions (MCRs) such as the Ugi four-component reaction (Ugi-4CR). The Ugi reaction is a powerful tool for the rapid synthesis of α-acylamino amides (bis-amides), which are valuable scaffolds in medicinal chemistry for the development of peptidomimetics and other biologically active molecules.[4][5][6]

In the Ugi reaction, an aldehyde, a primary amine (such as 4-methylcyclohexylamine), a carboxylic acid, and an isocyanide react in a one-pot synthesis to form the bis-amide product. The reaction is known for its high atom economy and the ability to generate diverse molecular structures by varying the four components.

Ugi Reaction Signaling Pathway

Caption: Ugi four-component reaction pathway.

General Experimental Protocol: Ugi Four-Component Reaction

This is a general protocol that can be adapted for use with 4-methylcyclohexylamine.

Materials:

• Aldehyde (e.g., Benzaldehyde)

• 4-Methylcyclohexylamine (mixture of cis and trans, or a specific isomer)

• Carboxylic Acid (e.g., Benzoic Acid)

• Isocyanide (e.g., tert-Butyl isocyanide)

• Methanol or Ethanol

Procedure:

• To a round-bottom flask, add the aldehyde (1.0 mmol), 4-methylcyclohexylamine (1.0 mmol), and the carboxylic acid (1.0 mmol).

• Dissolve the components in a suitable polar solvent such as methanol or ethanol (e.g., 2-5 mL).

• Stir the mixture at room temperature for a short period (e.g., 10-15 minutes) to allow for the formation of the imine intermediate.

• Add the isocyanide (1.0 mmol) to the reaction mixture. The Ugi reaction is often exothermic.

• Continue to stir the reaction mixture at room temperature. The reaction is typically complete within a few hours to 24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the solvent can be removed under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Data Presentation (Hypothetical Example)

The following table presents hypothetical data for a Ugi reaction involving 4-methylcyclohexylamine to illustrate the expected outcome.

Aldehyde	Carboxylic Acid	Isocyanide	Solvent	Time (h)	Yield (%)
Benzaldehyde	Acetic Acid	Cyclohexyl Isocyanide	Methanol	12	85
4-Chlorobenzaldehyde	Propionic Acid	tert-Butyl Isocyanide	Ethanol	24	78
Isobutyraldehyde	Benzoic Acid	Benzyl Isocyanide	Methanol	18	82

Conclusion

4-Methylcyclohexylamine is a valuable reagent in condensation reactions, with its utility demonstrated in both large-scale pharmaceutical manufacturing and versatile multicomponent reactions for drug discovery. The protocols and data presented herein provide a foundation for researchers to utilize this amine in their synthetic endeavors. The robust nature of the condensation reactions involving 4-methylcyclohexylamine, such as in the synthesis of Glimepiride, and its potential for creating diverse molecular libraries through the Ugi reaction, highlight its importance in modern organic and medicinal chemistry.

References

• 1. Passerini reaction - Wikipedia [en.wikipedia.org]
• 2. sciforum.net [sciforum.net]
• 3. Passerini_reaction [chemeurope.com]
• 4. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciepub.com [sciepub.com]
• 6. Ugi Reaction [organic-chemistry.org]

Application Notes and Protocols for the Quantification of 4-Methylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcyclohexylamine (4-MCHA) is a primary aliphatic amine that serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and other chemical compounds. As an impurity or a metabolite, its accurate quantification in diverse matrices, including pharmaceutical products, environmental samples, and biological fluids, is essential for ensuring product quality, safety, and for understanding pharmacokinetic profiles. This document provides detailed application notes and experimental protocols for the quantitative analysis of 4-MCHA using state-of-the-art analytical methodologies.

Analytical Methodologies

The primary analytical techniques for the quantification of 4-MCHA include Ion Chromatography (IC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of method depends on the sample matrix, required sensitivity, and the specific isomers of interest (cis- and trans-4-MCHA).

Method 1: Ion Chromatography with Conductivity Detection (IC-CD)

Application: This method is particularly suitable for the quantification of trans-4-Methylcyclohexylamine as an impurity in pharmaceutical formulations, especially in the presence of other cations.

Quantitative Data Summary

While specific validation data for this method is not extensively published, the following table summarizes typical performance characteristics for the analysis of amines using ion chromatography.

Parameter	Typical Performance
Limit of Detection (LOD)	0.01 - 0.1 mg/L
Limit of Quantitation (LOQ)	0.04 - 0.4 mg/L
**Linearity (R²) **	> 0.995
Concentration Range	0.1 - 10 mg/L
Recovery	90 - 110%
Precision (RSD%)	< 5%

Experimental Protocol

1. Sample Preparation:

• Accurately weigh 0.1 g of the pharmaceutical product.

• Dissolve the sample in 100 mL of the eluent (2 mmol/L nitric acid with 10% acetone).[1]

• Filter the solution through a 0.2 µm syringe filter.[1]

• If necessary, perform a cleanup step using a C18 solid-phase extraction (SPE) cartridge to remove non-polar interferences.[1]

2. Instrumentation:

• Ion chromatograph equipped with a conductivity detector.[1]

• Cation-exchange column (e.g., Metrosep C2–250).[1]

3. Chromatographic Conditions:

• Eluent: 2 mmol/L Nitric Acid with 10% Acetone.[1]

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 100 µL.[1]

• Detection: Suppressed conductivity.

4. Analysis:

• Prepare a calibration curve using standards of trans-4-MCHA in the eluent.

• Inject the prepared sample and quantify the analyte based on the calibration curve.

Workflow Diagram

Caption: Workflow for the quantification of 4-MCHA by Ion Chromatography.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Application: Suitable for the analysis of 4-MCHA in various matrices, including environmental and biological samples. Derivatization is often necessary to improve the chromatographic behavior and sensitivity of the amine.

Quantitative Data Summary

The following table presents expected performance parameters for a derivatized GC-MS method for a compound structurally similar to 4-MCHA.

Parameter	Expected Performance
Limit of Detection (LOD)	0.5 - 5 µg/L
Limit of Quantitation (LOQ)	2 - 20 µg/L
**Linearity (R²) **	> 0.99
Concentration Range	5 - 500 µg/L
Recovery	85 - 115%
Precision (RSD%)	< 10%

Experimental Protocol

1. Sample Preparation & Derivatization:

• For liquid samples, perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte.

• Evaporate the extract to dryness under a gentle stream of nitrogen.

• Add a derivatizing agent such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to convert the amine to a more volatile and detectable oxime derivative.[1] Alternatively, acylation or silylation reagents can be used.

• Heat the reaction mixture as required to ensure complete derivatization.

• Reconstitute the derivatized sample in a suitable solvent (e.g., hexane).

2. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890A GC with 5975C MS).[1]

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[1]

3. GC-MS Conditions:

• Injector: Splitless mode at 250°C.[1]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

• Oven Program: Initial temperature of 50°C held for 2 minutes, ramped to 200°C at 10°C/min, and held for 5 minutes.[1]

• MS System:

  • Ionization: Electron Ionization (EI) at 70 eV.[1]
  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the derivatized 4-MCHA.

4. Analysis:

• Prepare a calibration curve using derivatized standards of 4-MCHA.

• Inject the prepared sample and quantify based on the calibration curve.

Workflow Diagram

Caption: Workflow for the GC-MS analysis of 4-MCHA with derivatization.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Application: A highly sensitive and selective method for the quantification of 4-MCHA in complex biological matrices such as plasma and urine. This method is ideal for pharmacokinetic and metabolism studies.

Quantitative Data Summary

The following table provides estimated performance characteristics for an LC-MS/MS method for a small molecule amine in a biological matrix.

Parameter	Expected Performance
Limit of Detection (LOD)	0.05 - 0.5 ng/mL
Limit of Quantitation (LOQ)	0.2 - 2 ng/mL
**Linearity (R²) **	> 0.998
Concentration Range	0.5 - 500 ng/mL
Recovery	95 - 105%
Precision (RSD%)	< 15%

Experimental Protocol

1. Sample Preparation:

• To a 100 µL aliquot of plasma or urine, add an internal standard (e.g., deuterated 4-MCHA).

• Perform protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (Triple Quadrupole).

3. LC-MS/MS Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to separate 4-MCHA from matrix components.

• Flow Rate: 0.3 - 0.5 mL/min.

• MS System:

  • Ionization: Electrospray Ionization (ESI), Positive Mode.
  • Scan Type: Multiple Reaction Monitoring (MRM).
  • MRM Transitions (Predicted):

  • Precursor Ion (Q1): m/z 114.1 (M+H)+

  • Product Ions (Q3): To be determined by infusion of a standard solution. Common fragments would result from the loss of ammonia (m/z 97.1) or ring opening.

4. Analysis:

• Prepare a calibration curve by spiking known concentrations of 4-MCHA into the blank biological matrix.

• Process the standards and samples using the same preparation method.

• Inject the prepared samples and quantify using the peak area ratio of the analyte to the internal standard.

Workflow Diagram

Caption: Workflow for the LC-MS/MS analysis of 4-MCHA in biological matrices.

Metabolic Pathway of 4-Methylcyclohexylamine

In biological systems, 4-Methylcyclohexylamine can undergo metabolic transformations, primarily through oxidation reactions mediated by cytochrome P450 (CYP) enzymes. The primary metabolic pathway involves the hydroxylation of the cyclohexyl ring.

Conceptual Metabolic Pathway Diagram

Caption: Conceptual metabolic pathway of 4-Methylcyclohexylamine.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Enzymatic hydroxylation of aromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Novel Bioactive Compounds from 4-Methylcyclohexylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of novel compounds derived from 4-methylcyclohexylamine. The focus is on the generation of amides, ureas, sulfonamides, and Schiff bases, classes of compounds renowned for their diverse biological activities. These protocols are intended to serve as a foundational guide for the exploration of new chemical entities with potential therapeutic applications.

Synthesis of Novel Amide Derivatives

Amide bond formation is a cornerstone of medicinal chemistry, yielding compounds with a wide array of biological functions, including antimicrobial and anticancer activities. This section details the synthesis of a novel N-(4-methylcyclohexyl)cinnamamide derivative.

Application Note:

The acylation of 4-methylcyclohexylamine with cinnamoyl chloride introduces a cinnamoyl moiety, a structural motif present in many natural products with known biological activities. The resulting N-(4-methylcyclohexyl)cinnamamide is a lead compound for further optimization in drug discovery programs targeting infectious diseases and cancer.

Experimental Protocol: Synthesis of N-(4-methylcyclohexyl)cinnamamide

Materials:

• 4-Methylcyclohexylamine (1.0 eq)

• Cinnamoyl chloride (1.05 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 4-methylcyclohexylamine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of cinnamoyl chloride (1.05 eq) in anhydrous dichloromethane to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure N-(4-methylcyclohexyl)cinnamamide.

Quantitative Data Summary:

Compound	Starting Material	Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
N-(4-methylcyclohexyl)cinnamamide	4-Methylcyclohexylamine	Cinnamoyl chloride, TEA	DCM	4-6	85-95	>98 (by HPLC)

Experimental Workflow for Amide Synthesis

Caption: Workflow for the synthesis of N-(4-methylcyclohexyl)cinnamamide.

Synthesis of Novel Urea and Thiourea Derivatives

Urea and thiourea moieties are prevalent in many biologically active compounds, exhibiting a range of activities including anticancer, antiviral, and kinase inhibition. This section describes a general protocol for the synthesis of N,N'-disubstituted ureas from 4-methylcyclohexylamine.

Application Note:

The reaction of 4-methylcyclohexylamine with various isocyanates or isothiocyanates provides a straightforward route to a library of urea and thiourea derivatives. These compounds can be screened for their potential as kinase inhibitors, a critical target in cancer therapy. The urea functional group acts as a hydrogen bond donor and acceptor, facilitating interactions with the hinge region of kinase active sites.

Experimental Protocol: Synthesis of 1-Aryl-3-(4-methylcyclohexyl)urea

Materials:

• 4-Methylcyclohexylamine (1.0 eq)

• Aryl isocyanate (e.g., phenyl isocyanate) (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the aryl isocyanate (1.0 eq) in anhydrous THF.

• To this solution, add a solution of 4-methylcyclohexylamine (1.0 eq) in anhydrous THF dropwise at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, the product often precipitates from the reaction mixture. If not, the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) to afford the pure 1-aryl-3-(4-methylcyclohexyl)urea.

Quantitative Data Summary:

Compound	Starting Material	Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
1-Phenyl-3-(4-methylcyclohexyl)urea	4-Methylcyclohexylamine	Phenyl isocyanate	THF	2-4	90-98	>99 (by NMR)

Proposed Kinase Inhibition Signaling Pathway

Caption: Inhibition of the RAF/MEK/ERK signaling pathway.

Synthesis of Novel Sulfonamide Derivatives

Sulfonamides are a well-established class of therapeutic agents with broad-spectrum antibacterial activity. Novel sulfonamide derivatives of 4-methylcyclohexylamine can be synthesized to explore new antibacterial leads.

Application Note:

The synthesis of N-(4-methylcyclohexyl)benzenesulfonamide derivatives introduces the pharmacologically important sulfonamide moiety. These compounds are expected to exhibit antibacterial activity by inhibiting dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.

Experimental Protocol: Synthesis of N-(4-methylcyclohexyl)benzenesulfonamide

Materials:

• 4-Methylcyclohexylamine (1.0 eq)

• Benzenesulfonyl chloride (1.1 eq)

• Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Dissolve 4-methylcyclohexylamine (1.0 eq) in a mixture of pyridine and anhydrous dichloromethane at 0°C.

• Add benzenesulfonyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol/water to obtain pure N-(4-methylcyclohexyl)benzenesulfonamide.

Quantitative Data Summary:

Compound	Starting Material	Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
N-(4-methylcyclohexyl)benzenesulfonamide	4-Methylcyclohexylamine	Benzenesulfonyl chloride, Pyridine	DCM	12-16	80-90	>98 (by HPLC)

Bacterial Folic Acid Synthesis Pathway

Caption: Inhibition of dihydropteroate synthase (DHPS).

Synthesis of Novel Schiff Base Derivatives

Schiff bases, containing an imine or azomethine group, are versatile ligands and intermediates in organic synthesis. They are also known to possess a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.

Application Note:

The condensation of 4-methylcyclohexylamine with substituted benzaldehydes provides a facile route to a variety of Schiff base derivatives. These compounds can be evaluated for their antimicrobial activity, which is often attributed to the azomethine nitrogen's ability to chelate with metal ions essential for microbial growth.

Experimental Protocol: Synthesis of a Schiff Base from 4-Methylcyclohexylamine and Salicylaldehyde

Materials:

• 4-Methylcyclohexylamine (1.0 eq)

• Salicylaldehyde (1.0 eq)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware

• Magnetic stirrer

• Reflux condenser

Procedure:

• Dissolve salicylaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of 4-methylcyclohexylamine (1.0 eq) in ethanol to the flask.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the pure Schiff base.

Quantitative Data Summary:

Compound	Starting Material	Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
2-(((4-methylcyclohexyl)imino)methyl)phenol	4-Methylcyclohexylamine	Salicylaldehyde, Acetic acid	Ethanol	2-3	90-95	>99 (by NMR)

General Experimental Workflow for Schiff Base Synthesis

Caption: Workflow for Schiff base synthesis.

Application Notes and Protocols: Industrial Applications of 4-Methylcyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the industrial applications of 4-Methylcyclohexylamine, with a primary focus on its role as a key intermediate in pharmaceutical synthesis. Additionally, potential applications in polymer and materials science, including its use as an epoxy curing agent, in rubber vulcanization, and as a corrosion inhibitor, are discussed based on the properties of related cycloaliphatic amines.

Pharmaceutical Synthesis: Intermediate for Glimepiride

4-Methylcyclohexylamine, particularly the trans-isomer, is a critical building block in the synthesis of Glimepiride, a third-generation sulfonylurea drug used to treat type 2 diabetes mellitus.[1][2] The stereochemistry of the trans-4-methylcyclohexyl group is vital for the pharmacological activity of Glimepiride.[2]

1.1. Synthesis Overview

The synthesis of Glimepiride from 4-Methylcyclohexylamine can be achieved through several routes. A common pathway involves the reaction of trans-4-methylcyclohexylamine with a sulfonyl carbamate or a sulfonyl isocyanate derivative.[3][4]

1.2. Quantitative Data for Glimepiride Synthesis

Reactant/Intermediate	Molecular Formula	Molar Mass ( g/mol )	Typical Role	Reported Yield	Purity	Reference
trans-4-Methylcyclohexylamine	C₇H₁₅N	113.20	Key Intermediate	-	>99.5% (trans-isomer)	[5]
Ethyl [4-(2-{[(3-ethyl-4-methyl-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]amino}ethyl)phenyl]sulfonyl carbamate	C₂₄H₃₃N₃O₇S	523.61	Reactant	-	-	[6]
Glimepiride	C₂₄H₃₄N₄O₅S	490.62	Final Product	86.3% - 95%	>99.5%	[3][4]

1.3. Experimental Protocols

1.3.1. Industrial Synthesis of trans-4-Methylcyclohexylamine Hydrochloride

This protocol describes the synthesis and purification of the hydrochloride salt of trans-4-methylcyclohexylamine, a common precursor for Glimepiride synthesis.[3][5]

• Step 1: Hydrogenation of 4-Methylcyclohexanone Oxime

  • Dissolve 1.5 kg of 4-methylcyclohexanone oxime in 8.33 L of methanol.

  • Add 0.15 kg of Raney nickel catalyst to the solution.

  • Hydrogenate the mixture at a pressure of 4-5 kg/cm ² and a temperature of 50-55°C until the absorption of hydrogen ceases.

  • Cool the reaction mixture and filter to remove the catalyst.

  • Distill the methanol completely from the filtrate to obtain a crude concentrated oil.

• Step 2: Formation of Hydrochloride Salt

  • Cool the crude oil to 15-20°C.

  • Slowly add methanolic hydrochloric acid (12-13%) to precipitate 4-methylcyclohexylamine hydrochloride.

  • The typical yield of the crude hydrochloride salt is around 85%, with an approximate 1:1 ratio of cis to trans isomers.[3][5]

• Step 3: Purification of trans-4-Methylcyclohexylamine Hydrochloride

  • Dissolve 1.5 kg of the crude, wet hydrochloride salt in 2.25 L of methanol at 25-30°C.

  • Slowly add 13.5 L of acetone over 3 hours to selectively precipitate the trans-isomer.

  • Repeat the dissolution and precipitation steps to achieve a purity of the trans-isomer greater than 99.5%.[5]

1.3.2. Synthesis of Glimepiride

This protocol outlines a common method for the synthesis of Glimepiride using a sulfonyl carbamate and trans-4-methylcyclohexylamine pivalate.[6]

• Step 1: Preparation of the Reaction Mixture

  • In a suitable reaction vessel, add 70.0 g of ethyl [4-(2-{[(3-ethyl-4-methyl-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]amino}ethyl)phenyl]sulfonyl carbamate to 840 ml of toluene.

  • Stir the mixture and add 41.0 g of trans-4-methylcyclohexylamine pivalate.

• Step 2: Reaction and Product Isolation

  • Reflux the mixture for 4 hours.

  • Cool the reaction mixture to allow for the precipitation of Glimepiride.

  • Filter the solid product and wash with toluene.

  • The crude product can be further purified by boiling in toluene.[6]

1.4. Visualization of Synthesis Pathway

dot

Caption: Synthesis pathway of Glimepiride from 4-Methylcyclohexanone Oxime.

Epoxy Resin Curing Agent (Potential Application)

2.1. General Characteristics of Cycloaliphatic Amine Curing Agents

• Reactivity: The primary amine group of 4-methylcyclohexylamine would be expected to react with the epoxide rings of the resin. The reaction rate is generally slower than that of aliphatic amines, often requiring elevated temperatures for a complete cure.[9]

• Performance: The rigid cycloaliphatic ring structure can contribute to a higher crosslink density, resulting in a cured epoxy with good hardness and thermal resistance.[8]

2.2. Quantitative Data for a Related Cycloaliphatic Amine Curing Agent (4-Methylcyclohexane-1,3-diamine)

The following data for a related compound, 4-methylcyclohexane-1,3-diamine, is provided for comparative purposes.

Property	Value
Viscosity	5–15 mPa·s
Glass Transition Temperature (Tg) of Cured Resin	> 120°C

2.3. Experimental Protocol for Evaluating a Novel Amine Curing Agent

This is a general protocol for evaluating the performance of a new amine curing agent like 4-methylcyclohexylamine with a standard epoxy resin (e.g., DGEBA - diglycidyl ether of bisphenol A).

• Materials:

  • Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

  • 4-Methylcyclohexylamine

  • Mixing containers and stirrer

  • Mold for sample casting

  • Differential Scanning Calorimeter (DSC)

  • Universal testing machine for mechanical property analysis

• Procedure:

  • Stoichiometric Calculation: Calculate the required amount of 4-methylcyclohexylamine based on its amine hydrogen equivalent weight (AHEW) and the epoxy equivalent weight (EEW) of the resin.

  • Mixing: Thoroughly mix the calculated amounts of epoxy resin and 4-methylcyclohexylamine at room temperature until a homogeneous mixture is obtained.

  • Degassing: Degas the mixture in a vacuum chamber to remove any entrapped air bubbles.

  • Curing: Pour the mixture into a preheated mold and cure at an elevated temperature (e.g., 80-150°C) for a specified duration. The optimal curing schedule would need to be determined experimentally, for example, by using DSC to identify the exothermic curing peak.

  • Post-Curing: A post-curing step at a higher temperature (e.g., 150-180°C) may be necessary to achieve full crosslinking and optimal properties.

  • Characterization:

    • Curing Kinetics: Use DSC to determine the heat of reaction, peak curing temperature, and glass transition temperature (Tg).

    • Mechanical Properties: Use a universal testing machine to measure tensile strength, flexural strength, and hardness of the cured samples.

2.4. Visualization of Epoxy Curing Workflow

dot

Caption: General workflow for evaluating an epoxy curing agent.

Rubber Vulcanization Accelerator (Potential Application)

Amines and their derivatives can act as accelerators in the sulfur vulcanization of rubber, increasing the rate of crosslinking and improving the final properties of the vulcanizate.[10] A patent mentions the use of "methyl cyclohexylamine oleate" as a potential accelerator, suggesting that salts of 4-methylcyclohexylamine could have activity in this area.[7]

3.1. General Role of Amine Accelerators in Vulcanization

• Increased Cure Rate: Amine-based accelerators significantly reduce the time and temperature required for vulcanization compared to using sulfur alone.[10]

• Improved Properties: They can lead to a more efficient use of sulfur, resulting in a vulcanizate with better mechanical properties and aging resistance.[10]

3.2. Quantitative Data for a Typical Accelerated Sulfur Vulcanization System

This table provides a general formulation for an accelerated sulfur vulcanization system. The specific amount of a new accelerator like a 4-methylcyclohexylamine derivative would need to be optimized.

Component	Typical Dosage (phr)
Natural Rubber	100
Carbon Black (filler)	40-60
Zinc Oxide (activator)	3-5
Stearic Acid (activator)	1-2
Sulfur (vulcanizing agent)	1.5-2.5
Accelerator	0.5-1.5
phr: parts per hundred rubber

3.3. Experimental Protocol for Evaluating a Novel Vulcanization Accelerator

This protocol outlines a general procedure for testing the efficacy of a new accelerator in a natural rubber formulation.

• Materials:

  • Natural rubber

  • Standard compounding ingredients (carbon black, zinc oxide, stearic acid, sulfur)

  • 4-Methylcyclohexylamine derivative (e.g., oleate salt)

  • Two-roll mill or internal mixer

  • Rheometer (for measuring curing characteristics)

  • Tensile tester

• Procedure:

  • Compounding: Mix the natural rubber and compounding ingredients on a two-roll mill or in an internal mixer according to a standardized procedure (e.g., ASTM D3182). The accelerator and sulfur are typically added in the final mixing stage to prevent premature vulcanization (scorch).

  • Curing Characteristics: Determine the curing characteristics of the rubber compound using a rheometer at a specific temperature (e.g., 160°C). This will provide data on scorch time (ts2), optimum cure time (t90), and maximum torque (MH).

  • Vulcanization: Cure sheets of the rubber compound in a heated press at the determined optimum cure time and temperature.

  • Mechanical Property Testing: Die-cut dumbbell-shaped specimens from the cured sheets and measure the tensile strength, elongation at break, and modulus using a tensile tester.

3.4. Visualization of Vulcanization Process

dot

References

• 1. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. US20070082943A1 - Process for preparation of substantially pure glimepiride - Google Patents [patents.google.com]
• 4. ijcrt.org [ijcrt.org]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. US7282517B2 - Method of manufacturing glimepiride and the respective intermediate - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. The Curing Reaction Between Cycloaliphatic Epoxy Resins and Amines - Jiangsu Tetra New Material Technology Co., Ltd. [tetrawill.com]
• 10. lusida.com [lusida.com]

Technical Notes & Optimization

Optimizing reaction conditions for 4-Methylcyclohexylamine synthesis

Technical Support Center: Synthesis of 4-Methylcyclohexylamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-methylcyclohexylamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 4-Methylcyclohexylamine?

A1: The most common industrial and laboratory methods for synthesizing 4-methylcyclohexylamine include:

• Catalytic Hydrogenation of p-Toluidine: This method involves the reduction of the aromatic ring of p-toluidine using a catalyst, typically a noble metal like ruthenium on a carbon support.[1][2] The addition of an alkali hydroxide can improve the reaction rate and selectivity for the trans-isomer.[1]

• Reductive Amination of 4-Methylcyclohexanone: This is a versatile one-pot reaction where 4-methylcyclohexanone reacts with an amine source (like ammonia) in the presence of a reducing agent and a catalyst.[3][4] Various catalysts, including platinum, palladium, Raney nickel, and noble metal borides, can be used.[4][5]

• Synthesis from 4-Methyl Phenylboronic Acid/Ester: This route is particularly useful for obtaining the cis-isomer. It involves the hydrogenation of the boronic acid or ester, followed by an amine substitution reaction.[6]

• Rearrangement of trans-4-Methylcyclohexanecarboxylic Acid: This method can be employed to produce the trans-isomer via a rearrangement reaction with sodium azide.[7]

• From 4-Methylcyclohexanone and Benzylamine: This two-step process involves the formation of a Schiff base intermediate, which is then isomerized and hydrolyzed to yield trans-4-methylcyclohexylamine.[8]

Q2: How can I control the stereoselectivity to obtain either the cis or trans isomer of 4-Methylcyclohexylamine?

A2: Controlling the stereoselectivity is a critical aspect of 4-methylcyclohexylamine synthesis. Here are some strategies:

• For the trans-isomer:

  • When hydrogenating p-toluidine, using a ruthenium catalyst in the presence of an alkali hydroxide has been shown to favor the formation of the trans-isomer.[1]

  • The reaction of 4-methylcyclohexanone with benzylamine to form a Schiff base, followed by isomerization with a strong base and subsequent hydrolysis, can yield a high percentage of the trans-isomer.[8]

  • Crystallization of salts, such as the pivalate or hydrochloride salt, can be used to isolate the trans-isomer from a cis/trans mixture.[2][8]

• For the cis-isomer:

  • A specific patented method for producing cis-4-methylcyclohexylamine involves the hydrogenation of 4-methyl phenylboronic acid or its ester using a rhodium-carbon catalyst, followed by recrystallization and an amine substitution reaction.[6]

  • Certain reductive amination conditions can also favor the cis-isomer. For instance, using rhodium or ruthenium catalysts in ethanolic ammonia has been reported to preferentially produce the cis-isomer.[5]

Q3: What are common side products, and how can their formation be minimized?

A3: The formation of side products can significantly impact the yield and purity of 4-methylcyclohexylamine. Common side products include:

• Secondary Amines: In the hydrogenation of p-toluidine, the formation of secondary amines is a frequent side reaction.[9] Using a catalyst with high selectivity and optimizing reaction conditions can help minimize this.

• 4-Methylcyclohexanol and Bis-cyclohexylamine: These are common byproducts in the reductive amination of 4-methylcyclohexanone.[5] The choice of reducing agent and catalyst is crucial. For example, sodium triacetoxyborohydride is a mild reducing agent that can minimize the formation of the alcohol byproduct.[10]

• Incomplete Hydrogenation: In the hydrogenation of p-toluidine, incomplete reduction can leave unreacted starting material or partially hydrogenated intermediates. Ensuring sufficient reaction time, hydrogen pressure, and catalyst activity is important.

Q4: What are the recommended methods for purifying 4-Methylcyclohexylamine?

A4: Purification strategies depend on the isomeric composition and the nature of the impurities.

• Fractional Distillation: This is a common method for purifying the final amine product.[8]

• Crystallization of Salts: As mentioned for isomer separation, forming a salt (e.g., hydrochloride) and recrystallizing it from a suitable solvent is an effective purification technique.[2][8]

• Flash Chromatography: For laboratory-scale purifications and for separating cis and trans isomers for biological studies, flash chromatography on silica gel can be employed.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Catalyst deactivation. - Suboptimal reaction conditions (temperature, pressure). - Loss of product during workup and purification.	- Monitor the reaction progress using TLC or GC to ensure completion. - Use fresh, active catalyst. Ensure proper handling and storage of the catalyst. - Optimize reaction temperature, pressure, and reaction time based on literature procedures. - Ensure efficient extraction and minimize transfers during purification.
Formation of Impurities (e.g., secondary amines, alcohol byproducts)	- Non-selective catalyst or reducing agent. - Incorrect reaction temperature. - Presence of moisture or other contaminants.	- Select a catalyst known for high selectivity for the desired amine. - In reductive amination, use a mild reducing agent like sodium triacetoxyborohydride to minimize alcohol formation.[10] - Carefully control the reaction temperature. - Use anhydrous solvents and reagents.
Poor Cis/Trans Selectivity	- Inappropriate choice of catalyst or reagents. - Reaction conditions not optimized for the desired isomer.	- For the trans-isomer via hydrogenation of p-toluidine, add an alkali hydroxide.[1] - For the cis-isomer, consider the route starting from 4-methyl phenylboronic acid.[6] - Carefully review literature and patents for conditions that favor the desired isomer.
Difficulty in Separating Cis and Trans Isomers	- Similar physical properties of the isomers.	- Convert the amine mixture to a salt (e.g., hydrochloride or pivalate) and perform fractional crystallization.[2][8] - For smaller scales, utilize flash column chromatography.[11]
Reaction Stalls or Does Not Proceed	- Inactive catalyst. - Insufficient hydrogen pressure (for hydrogenation reactions). - Presence of catalyst poisons in the starting materials or solvent.	- Use a fresh batch of catalyst or regenerate the existing catalyst if possible. - Ensure the reaction vessel is properly sealed and that there is an adequate supply of hydrogen. - Purify starting materials and solvents to remove any potential catalyst poisons.

Data Presentation

Table 1: Comparison of Catalysts for Hydrogenation of p-Toluidine

Catalyst	Promoter/Additive	Key Advantages	Isomer Selectivity	Reference
Ruthenium on Carbon (Ru/C)	Alkali Hydroxide	Increased reaction rate and selectivity.	Favors trans-isomer.	[1]
Rhodium on Carbon (Rh/C)	-	High activity.	-	[6]
Supported Ruthenium	Alkali Metal Promoter	High molar yield of trans-isomer after separation.	Produces a cis/trans mixture that can be separated.	[2]

Table 2: Conditions for Reductive Amination of 4-Methylcyclohexanone

Amine Source	Catalyst	Reducing Agent	Key Features	Isomer Selectivity	Reference
Ammonia	Rhodium/Ruthenium	Hydrogen	One-step reaction.	Prefers cis-isomer.	[5]
Ammonia	Noble Metal Boride	Hydrogen	-	High cis-selectivity reported for a similar ketone.	[5]
Benzylamine	Platinum/Activated Carbon	Hydrogen	Two-step process with intermediate imine formation.	High cis-selectivity.	[5]
Ammonia	Rh-Ni/SiO2	Hydrogen	High conversion and selectivity to the amine.	Not specified.	[4]

Experimental Protocols

Protocol 1: Synthesis of trans-4-Methylcyclohexylamine via Hydrogenation of p-Toluidine

This protocol is a generalized procedure based on the principles described in the cited patent.[1]

• Reaction Setup: In a high-pressure autoclave, charge p-toluidine, a suitable solvent (e.g., an alcohol), a noble metal catalyst on a carbon support (e.g., 5% Ru/C), and an alkali hydroxide (e.g., sodium hydroxide).

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure. Heat the mixture to the reaction temperature with stirring.

• Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake. The reaction is complete when hydrogen uptake ceases.

• Workup: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the catalyst.

• Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by fractional distillation to obtain pure trans-4-methylcyclohexylamine.

Protocol 2: Synthesis of cis-4-Methylcyclohexylamine from 4-Methyl Phenylboronic Acid

This protocol is based on the method described in a patent for preparing the cis-isomer.[6]

Step 1: Hydrogenation

• Reaction Setup: In a suitable reactor, dissolve 4-methyl phenylboronic acid in a hydrogenation solvent such as tetrahydrofuran or ethyl acetate. Add a rhodium-carbon catalyst.

• Hydrogenation: Pressurize the reactor with hydrogen (e.g., 1-3 MPa) and heat to the reaction temperature (e.g., 60-90 °C).

• Workup: After the reaction is complete, filter off the catalyst. Concentrate the filtrate to obtain the crude 4-methyl cyclohexyl boric acid.

• Purification: Recrystallize the crude product from a suitable solvent mixture (e.g., an alcohol and water) to obtain pure cis-4-methyl cyclohexyl boric acid.

Step 2: Amine Substitution

• Reaction Setup: Dissolve the purified cis-4-methyl cyclohexyl boric acid in a solvent like tetrahydrofuran under a nitrogen atmosphere.

• Reaction: At room temperature, add sulfamic acid, followed by an aqueous solution of an inorganic base (e.g., sodium hydroxide). Stir the reaction mixture for several hours until the starting material is consumed.

• Workup: Quench the reaction by adding hydrochloric acid to adjust the pH to 1-2. Separate the organic layer. Adjust the pH of the aqueous layer to 12-13 with a solid base.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent. Concentrate the extract and distill to obtain pure cis-4-methylcyclohexylamine.

Mandatory Visualization

Caption: Workflow for trans-4-Methylcyclohexylamine Synthesis.

Caption: Troubleshooting Low Yield in Synthesis.

References

• 1. KR100722981B1 - Method for producing trans-4-methylcyclohexylamine by catalytic hydrogenation - Google Patents [patents.google.com]
• 2. CN109678726A - A kind of method of synthesis of trans -4- methyl cyclohexylamine - Google Patents [patents.google.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. JP2002506845A - Method for producing 4-substituted cis-cyclohexylamine - Google Patents [patents.google.com]
• 6. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]
• 7. CN102001950A - Preparation method of trans-4-methyl cyclohexylamine - Google Patents [patents.google.com]
• 8. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. 4-Methylcyclohexylamine (6321-23-9) for sale [vulcanchem.com]

Purification techniques for separating cis and trans isomers of 4-Methylcyclohexylamine

Welcome to the technical support center for the purification of cis and trans isomers of 4-Methylcyclohexylamine. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to facilitate the successful separation of these diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating cis and trans isomers of 4-Methylcyclohexylamine?

The main challenge arises from the fact that cis and trans isomers of 4-Methylcyclohexylamine are diastereomers with the same molecular weight and functional groups. This results in very similar physicochemical properties, including close boiling points and polarities, making their separation by standard laboratory techniques demanding.[1] The key to successful separation lies in exploiting the subtle differences in their three-dimensional structures.

Q2: Which purification techniques are most effective for separating these isomers?

The most effective methods for separating cis and trans 4-Methylcyclohexylamine are:

• Fractional Distillation: This technique can be effective, particularly for larger quantities, but requires a highly efficient fractional distillation setup due to the close boiling points of the isomers.

• Chromatography (HPLC and GC): High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) offer high resolving power and are well-suited for both analytical and preparative scale separations.

• Crystallization: Selective crystallization, often involving the formation of diastereomeric salts (e.g., hydrochloride or pivalate salts), can be a highly effective method for obtaining one isomer in high purity.[2][3]

Q3: Is it possible to completely separate the isomers?

Yes, it is possible to achieve high purity for one of the isomers, often the trans isomer, through techniques like fractional distillation and selective crystallization of its salts.[2] Chromatographic methods also have the potential to provide baseline separation of the two isomers.

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Problem: Poor resolution or co-elution of cis and trans isomer peaks.

• Possible Cause: Inappropriate stationary phase.

  • Solution: While standard C18 columns can be a starting point for reversed-phase HPLC, they may not provide sufficient selectivity. Consider using a column with a different stationary phase that offers shape selectivity, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column. For normal-phase chromatography, silica or cyano columns are often effective for diastereomer separations.

• Possible Cause: Suboptimal mobile phase composition.

  • Solution: Systematically optimize the mobile phase. In reversed-phase HPLC, a shallow gradient or an isocratic elution with a lower percentage of the organic modifier (e.g., acetonitrile or methanol) can increase retention times and improve separation. Experiment with different organic modifiers, as they can offer different selectivities. In normal-phase HPLC, carefully adjust the ratio of the polar and non-polar solvents.

• Possible Cause: Temperature fluctuations.

  • Solution: Use a column oven to maintain a constant temperature. Lowering the temperature can sometimes enhance the resolution between diastereomers.

Problem: Peak tailing.

• Possible Cause: Secondary interactions with the stationary phase.

  • Solution: For basic compounds like amines, peak tailing can occur on silica-based columns. Adding a small amount of a basic modifier, such as triethylamine (TEA), to the mobile phase can help to reduce these interactions and improve peak shape. Using a mobile phase with a pH that ensures the amine is in a consistent protonation state can also be beneficial.

Fractional Distillation

Problem: Inefficient separation of the isomers.

• Possible Cause: Insufficient column efficiency.

  • Solution: Due to the close boiling points of the cis (154°C) and trans (152°C) isomers, a highly efficient fractionating column is necessary.[4] Use a long column packed with a high-efficiency packing material (e.g., Vigreux or Raschig rings).

• Possible Cause: Distillation rate is too high.

  • Solution: A slow and controlled distillation rate is crucial for achieving good separation. A high reflux ratio (the ratio of the amount of liquid returned to the column to the amount collected as distillate) will improve separation but will also increase the distillation time.

• Possible Cause: Operation at atmospheric pressure.

  • Solution: Performing the distillation under reduced pressure (vacuum distillation) can sometimes enhance the difference in boiling points between the isomers, leading to better separation.

Crystallization

Problem: Co-crystallization of both isomers.

• Possible Cause: Similar solubilities of the cis and trans isomer salts.

  • Solution: The success of selective crystallization relies on a significant difference in the solubility of the two diastereomeric salts in the chosen solvent. Conduct a thorough solvent screen to find a solvent or solvent mixture where one salt is significantly less soluble than the other. The formation of pivalate or hydrochloride salts has been shown to be effective for the selective crystallization of the trans isomer.[2]

• Possible Cause: Cooling rate is too fast.

  • Solution: A slow and controlled cooling process is generally preferred to allow for the selective crystallization of the less soluble isomer. Rapid cooling can lead to the co-precipitation of both isomers.

• Possible Cause: Supersaturation is too high.

  • Solution: If the solution is too concentrated, both isomers may crystallize out. Optimize the concentration to achieve selective crystallization of the desired isomer. Seeding the solution with a small crystal of the desired pure isomer can help to initiate crystallization at a lower supersaturation level and improve selectivity.[5]

Quantitative Data Summary

The following table summarizes quantitative data gathered from various sources for the separation of 4-Methylcyclohexylamine isomers.

Purification Technique	Isomer Enriched	Purity/Ratio Achieved	Conditions	Reference
Fractional Distillation	trans	trans:cis = 98.3:1.7	Boiling point of fraction: 150-153 °C	[2]
Crystallization (Pivalate Salt)	trans	trans:cis = 99.5:0.5	Recrystallization from hexane	[2]
Crystallization (Hydrochloride Salt)	trans	trans:cis = 96.2:3.8	Recrystallization from ethyl acetate	[2]

Experimental Protocols

Preparative HPLC Separation (Starting Point)

• Column: C18 reversed-phase column (e.g., 250 mm x 10 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: Start with a low percentage of mobile phase B (e.g., 10%) and gradually increase to a higher percentage (e.g., 50%) over 30-40 minutes. The exact gradient should be optimized based on analytical scale separations.

• Flow Rate: 4-5 mL/min.

• Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD).

• Sample Preparation: Dissolve the cis/trans mixture in the initial mobile phase composition.

• Injection Volume: Start with a small injection volume and gradually increase to determine the column's loading capacity without compromising resolution.

• Fraction Collection: Collect fractions corresponding to the two separated peaks and analyze their purity by analytical HPLC.

Fractional Distillation

• Apparatus: Set up a fractional distillation apparatus with a long, efficient fractionating column (e.g., Vigreux column of at least 30 cm). Ensure all joints are well-sealed.

• Charge: Add the mixture of 4-Methylcyclohexylamine isomers to a round-bottom flask with boiling chips.

• Heating: Gently heat the flask using a heating mantle.

• Distillation: Slowly increase the temperature to initiate boiling. Maintain a slow and steady distillation rate.

• Fraction Collection: Monitor the temperature at the head of the column. The lower-boiling trans isomer (b.p. 152°C) should distill first. Collect the initial fraction until the temperature begins to rise more significantly, indicating the distillation of the higher-boiling cis isomer (b.p. 154°C).[4]

• Analysis: Analyze the collected fractions by GC or NMR to determine the isomeric ratio.

Selective Crystallization of the Hydrochloride Salt

• Salt Formation: Dissolve the mixture of cis and trans 4-Methylcyclohexylamine in a suitable solvent like isopropanol. Add a stoichiometric amount of concentrated hydrochloric acid dropwise while stirring.

• Crystallization: The hydrochloride salt of one of the isomers (typically the trans isomer) should precipitate out of the solution. To improve yield, the solution can be cooled slowly.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Recrystallization: For higher purity, recrystallize the collected salt from a suitable solvent such as ethyl acetate.[2] Dissolve the salt in the minimum amount of hot solvent and allow it to cool slowly to form pure crystals.

• Liberation of Free Amine: To recover the free amine, dissolve the purified hydrochloride salt in water and add a base (e.g., NaOH) until the solution is alkaline. Extract the free amine with an organic solvent (e.g., diethyl ether), dry the organic layer, and remove the solvent under reduced pressure.

Visualization of Experimental Workflows

Caption: General workflow for the separation and analysis of 4-Methylcyclohexylamine isomers.

Caption: A logical workflow for troubleshooting poor peak resolution in HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 3. CN109678726A - A kind of method of synthesis of trans -4- methyl cyclohexylamine - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: 4-Methylcyclohexylamine Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylcyclohexylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 4-Methylcyclohexylamine?

A1: The most prevalent industrial methods for synthesizing 4-Methylcyclohexylamine include:

• Catalytic Hydrogenation of p-Toluidine: This method involves the reduction of the aromatic ring of p-toluidine using a catalyst, typically a noble metal like ruthenium or rhodium on a carbon support.[1][2][3]

• Reductive Amination of 4-Methylcyclohexanone: This two-step process first involves the reaction of 4-methylcyclohexanone with hydroxylamine to form 4-methylcyclohexanone oxime. The oxime is then reduced to the desired amine.[4][5]

• Hofmann Rearrangement of 4-Methylcyclohexanecarboxamide: This reaction converts the primary amide into a primary amine with one less carbon atom via an isocyanate intermediate.[6][7][8]

Q2: What are the major side products I should be aware of during the synthesis of 4-Methylcyclohexylamine?

A2: The formation of side products is highly dependent on the synthetic route employed. The most common impurities include:

• bis(4-methylcyclohexyl)amine: A secondary amine formed as a significant byproduct during the catalytic hydrogenation of p-toluidine.[1]

• Cis/Trans Isomers: Depending on the desired stereochemistry of the final product, the other isomer is considered a major impurity. For instance, the reduction of 4-methylcyclohexanone oxime often yields a mixture of cis- and trans-4-methylcyclohexylamine.[5]

• Unreacted Starting Materials and Intermediates: Residual p-toluidine, 4-methylcyclohexanone, or 4-methylcyclohexanone oxime can be present in the final product if the reaction does not go to completion.

• Benzylamine: If a synthesis route involving a benzylamine Schiff base is used, residual benzylamine salts may contaminate the product.[5]

• N-Alkylated and N-Acylated Derivatives: Under certain conditions, side reactions can lead to the formation of N-alkylated or N-acylated impurities.[9][10][11]

• N-Nitrosoamines: In the presence of nitrosating agents, there is a potential for the formation of N-nitroso-4-methylcyclohexylamine.

Troubleshooting Guides

Issue 1: High levels of bis(4-methylcyclohexyl)amine in the product from p-toluidine hydrogenation.

Cause: The formation of the secondary amine, bis(4-methylcyclohexyl)amine, is a common side reaction in the catalytic hydrogenation of p-toluidine. This occurs when the initially formed 4-methylcyclohexylamine reacts with an intermediate imine species.

Solutions:

• Optimize Reaction Conditions:

  • Temperature and Pressure: Lowering the reaction temperature and hydrogen pressure can decrease the rate of secondary amine formation.[1]

  • Catalyst Loading: Increasing the catalyst loading can sometimes favor the formation of the primary amine.[1]

• Use of Additives: The addition of an alkali hydroxide, such as lithium hydroxide, sodium hydroxide, or potassium hydroxide, to the reaction mixture has been shown to significantly suppress the formation of the secondary amine and increase the selectivity for the desired primary amine.[3]

• Solvent Choice: Isopropyl alcohol (IPA) has been reported as a good solvent for this reaction, potentially influencing the product distribution.[1]

Issue 2: Undesirable cis/trans isomer ratio in the final product.

Cause: Many synthetic routes, particularly the reduction of 4-methylcyclohexanone oxime, produce a mixture of cis and trans isomers. The ratio is often dictated by the thermodynamics and kinetics of the reduction process. For example, the reduction of 4-methylcyclohexanone oxime with sodium in ethanol typically yields a product with about 8-10% of the cis-isomer.[5]

Solutions:

• Choice of Reducing Agent: The choice of reducing agent and reaction conditions can influence the stereoselectivity of the reduction of 4-methylcyclohexanone or its oxime.

• Isomer Separation:

  • Crystallization: The isomers can often be separated by fractional crystallization of their salts, such as the hydrochloride or pivalate salts.[5]

  • Chromatography: Preparative chromatography can be employed to separate the isomers, although this may be less practical on a large scale.

• Isomer Interconversion: In some cases, it may be possible to convert the undesired isomer back to the starting material or to the desired isomer under specific conditions.

Quantitative Data on Side Products

Synthetic Route	Common Side Product	Typical Abundance	Reference
Catalytic Hydrogenation of p-Toluidine	bis(4-methylcyclohexyl)amine	Varies significantly with conditions	[1]
Reduction of 4-Methylcyclohexanone Oxime	cis-4-Methylcyclohexylamine (when trans is desired)	8-10%	[5]

Experimental Protocols

Synthesis of trans-4-Methylcyclohexylamine via Hofmann Rearrangement

This protocol is a general representation and may require optimization.

• Amide Formation: React trans-4-methylcyclohexanecarboxylic acid with a chlorinating agent (e.g., thionyl chloride) to form the acid chloride. Subsequently, react the acid chloride with ammonia to yield trans-4-methylcyclohexanecarboxamide.

• Hofmann Rearrangement:

  • Dissolve the trans-4-methylcyclohexanecarboxamide in a suitable solvent (e.g., methanol).

  • Prepare a solution of sodium hypobromite in situ by adding bromine to a cold aqueous solution of sodium hydroxide.

  • Slowly add the sodium hypobromite solution to the amide solution while maintaining a low temperature.

  • Gradually warm the reaction mixture to initiate the rearrangement. The reaction progress can be monitored by techniques like TLC or GC.

  • Upon completion, the intermediate isocyanate is hydrolyzed to the primary amine.

• Workup and Purification:

  • Acidify the reaction mixture to protonate the amine.

  • Wash with an organic solvent to remove non-basic impurities.

  • Basify the aqueous layer to deprotonate the amine.

  • Extract the amine into an organic solvent.

  • Dry the organic layer over a suitable drying agent (e.g., sodium sulfate) and concentrate under reduced pressure.

  • The crude product can be purified by distillation or crystallization of a suitable salt.[6][7][8]

Visualizations

Caption: Synthetic pathways for 4-Methylcyclohexylamine.

Caption: Troubleshooting high BMCHA formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. KR100722981B1 - Method for producing trans-4-methylcyclohexylamine by catalytic hydrogenation - Google Patents [patents.google.com]
• 4. 4-Methylcyclohexanone oxime | 4994-13-2 | Benchchem [benchchem.com]
• 5. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 6. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 9. researchgate.net [researchgate.net]
• 10. Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Challenges in the scale-up of 4-Methylcyclohexylamine production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges during the scale-up of 4-Methylcyclohexylamine production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 4-Methylcyclohexylamine.

Issue	Potential Cause(s)	Recommended Solutions
Low Yield of 4-Methylcyclohexylamine	Incomplete hydrogenation of the starting material (e.g., 4-methylaniline or 4-methylcyclohexanone oxime).	- Catalyst Activity: Ensure the catalyst (e.g., Ruthenium on carbon, Rhodium on carbon) is fresh and active. Consider increasing the catalyst loading or using a more active catalyst. - Hydrogen Pressure & Temperature: Optimize the hydrogen pressure and reaction temperature. Insufficient pressure or temperature can lead to incomplete reaction. - Reaction Time: Extend the reaction time to ensure the reaction goes to completion. Monitor the reaction progress using techniques like GC or HPLC.
Side reactions, such as hydrogenolysis or over-reduction.	- Reaction Conditions: Fine-tune the reaction temperature and pressure to be within the optimal range for the desired transformation. Harsher conditions can promote side reactions. - Solvent Choice: The choice of solvent can influence the reaction pathway. Ensure the solvent is appropriate for the specific hydrogenation reaction.
Poor Cis/Trans Isomer Selectivity	The hydrogenation catalyst and conditions can influence the stereochemical outcome.	- Catalyst Selection: Different catalysts can favor the formation of one isomer over the other. For instance, rhodium-based catalysts are often used to achieve high cis selectivity. - Reaction Temperature: Lower temperatures generally favor the formation of the thermodynamically more stable trans isomer.
Difficult Separation of Cis and Trans Isomers	The boiling points of the cis and trans isomers are very close, making separation by simple distillation challenging.	- Fractional Distillation: Use a high-efficiency fractional distillation column. This is the most common industrial method but requires careful optimization. - Crystallization: Convert the amine mixture to a salt (e.g., hydrochloride or pivalate). The different solubilities of the isomeric salts can be exploited for separation by crystallization.[1] For example, the hydrochloride salt of the trans isomer can be selectively crystallized from a solvent mixture like isobutanol and acetone.[2]
Presence of Impurities in the Final Product	Unreacted starting materials or byproducts from side reactions.	- Reaction Monitoring: Closely monitor the reaction to ensure complete conversion of the starting material. - Purification: Employ appropriate purification techniques. For the free amine, this could be fractional distillation. For the salts, recrystallization is effective.[1][2]
Contamination from the work-up procedure.	- Solvent Extraction: Ensure proper phase separation during solvent extractions to avoid carrying over impurities. - Washing: Wash the organic phase thoroughly to remove any residual reagents or byproducts.
Safety Concerns During Scale-Up	Use of hazardous reagents like sodium metal or liquefied ammonia.[3][4]	- Alternative Reagents: Whenever possible, opt for safer, alternative synthetic routes that avoid highly hazardous materials. For example, using sodium azide in a Curtius rearrangement is an alternative to some reduction methods.[4] - Engineering Controls: When using hazardous materials is unavoidable, ensure proper engineering controls are in place, such as inert atmosphere, proper ventilation, and temperature control.
Handling of flammable solvents and pyrophoric catalysts.	- Inerting: Handle pyrophoric catalysts under an inert atmosphere (e.g., nitrogen or argon). - Solvent Handling: Use appropriate equipment for handling and transferring flammable solvents to minimize the risk of fire.

Frequently Asked Questions (FAQs)

Q1: What are the main industrial synthesis routes for 4-Methylcyclohexylamine?

A1: The primary industrial routes involve the catalytic hydrogenation of either 4-methylaniline or 4-methylcyclohexanone oxime. The choice of starting material and catalyst system can influence the isomer ratio of the final product. Another method involves the Hofmann or Curtius rearrangement of 4-methylcyclohexanecarboxamide or the corresponding acyl azide.

Q2: How can I improve the yield and purity of trans-4-Methylcyclohexylamine?

A2: To improve the yield and purity of the trans isomer, a common strategy is to separate the cis/trans mixture by converting the amines to their hydrochloride salts.[2][5] The trans-4-Methylcyclohexylamine hydrochloride is typically less soluble in certain organic solvent mixtures and can be isolated through crystallization, yielding a product with high isomeric purity.[2] Subsequent neutralization of the salt will provide the pure trans-amine.

Q3: What are the critical safety precautions to take during the scale-up of 4-Methylcyclohexylamine production?

A3: Key safety precautions include:

• Handling of Hydrogen: Hydrogenation is a high-pressure process and requires appropriately rated reactors and safety measures to prevent leaks and explosions.

• Use of Pyrophoric Catalysts: Catalysts like Raney Nickel or certain supported precious metal catalysts can be pyrophoric and must be handled under an inert atmosphere when dry.

• Flammable Solvents: Many organic solvents used in the synthesis are flammable and require proper grounding and bonding to prevent static discharge, as well as adequate ventilation.

• Corrosive Reagents: Handling of acids and bases for salt formation and neutralization requires appropriate personal protective equipment (PPE).

Q4: Can the undesired cis-isomer be converted to the more useful trans-isomer?

A4: Yes, the isolated cis-isomer can be isomerized to a mixture of cis and trans isomers, from which the trans-isomer can again be separated. This process, often referred to as epimerization, can be achieved by heating the cis-isomer with a strong base or a catalyst. This allows for the recycling of the undesired isomer, improving the overall process economy.

Experimental Protocols

Synthesis of trans-4-Methylcyclohexylamine via Curtius Rearrangement[4]

This method starts from trans-4-methylcyclohexanecarboxylic acid.

• Reaction Setup: In a reaction flask, charge trans-4-methylcyclohexanecarboxylic acid (1.0 eq), a suitable organic solvent (e.g., chloroform or ethyl acetate), and sodium azide (1.5 eq).

• Acid Addition: Slowly add a protonic acid, such as sulfuric acid or polyphosphoric acid (as a catalyst), to the stirred mixture at a controlled temperature (e.g., 20-30°C).

• Rearrangement and Hydrolysis: After the addition, the mixture is slowly heated to around 40-45°C and stirred for several hours to facilitate the rearrangement to the isocyanate, followed by in-situ hydrolysis to the amine.

• Work-up: The reaction mixture is cooled and the pH is adjusted to >9 with a base (e.g., sodium hydroxide solution). The organic phase is separated, and the aqueous phase is extracted with an organic solvent.

• Purification: The combined organic phases are concentrated, and the resulting crude amine is purified by distillation to yield trans-4-methylcyclohexylamine.

Synthesis of cis-4-Methylcyclohexylamine via Hydrogenation and Amination[3]

This two-step process starts from 4-methylphenylboronic acid.

• Hydrogenation: 4-methylphenylboronic acid is dissolved in a suitable solvent like tetrahydrofuran or ethyl acetate and hydrogenated under pressure using a rhodium-on-carbon catalyst. This produces a mixture of cis- and trans-4-methylcyclohexylboronic acid, with the cis isomer being the major product. The cis isomer is then purified by recrystallization.

• Amination: The purified cis-4-methylcyclohexylboronic acid (1.0 eq) is dissolved in a solvent such as tetrahydrofuran. Sulfamic acid (1.5 eq) is added, followed by the dropwise addition of an aqueous inorganic base like sodium hydroxide. The reaction is stirred at room temperature until completion.

• Work-up: The reaction is quenched by adding hydrochloric acid to adjust the pH to 1-2. The organic layer is separated, and the aqueous layer is extracted. The pH of the aqueous phase is then adjusted to 12-13 with a strong base.

• Extraction and Purification: The product is extracted with a solvent mixture (e.g., dichloromethane and isopropanol). The combined organic extracts are concentrated, and the final product is purified by distillation to give cis-4-methylcyclohexylamine.

Process Visualization

Caption: Workflow for the synthesis of trans-4-Methylcyclohexylamine.

Caption: Logic for separating cis and trans isomers.

References

• 1. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 2. CN109678726A - A kind of method of synthesis of trans -4- methyl cyclohexylamine - Google Patents [patents.google.com]
• 3. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]
• 4. CN102001950A - Preparation method of trans-4-methyl cyclohexylamine - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Storage and Handling of 4-Methylcyclohexylamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 4-Methylcyclohexylamine during storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during laboratory work.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems related to the storage and stability of 4-Methylcyclohexylamine.

Observation	Potential Cause	Recommended Action
Change in Color (e.g., yellowing)	Oxidation: Exposure to air (oxygen) can lead to the formation of colored impurities.	1. Ensure the container is tightly sealed. 2. Store the amine under an inert atmosphere (e.g., nitrogen or argon). 3. Minimize the headspace in the storage container.
Formation of a Precipitate	Reaction with Carbon Dioxide: Exposure to atmospheric CO₂ can form insoluble carbamate salts.	1. Use a container with a tight-fitting cap. 2. Consider using a septum-sealed bottle for frequent access to minimize air exposure. 3. Store in a low-CO₂ environment if possible.
Ammonia-like Odor	Decomposition: Slow decomposition in the presence of air can release ammonia.[1]	1. Verify the integrity of the container seal. 2. Store at recommended lower temperatures (e.g., <15°C) to slow down decomposition.
Inconsistent Experimental Results	Degraded Material: Use of degraded 4-Methylcyclohexylamine can lead to unreliable experimental outcomes.	1. Perform a purity check using the analytical methods described in the "Experimental Protocols" section. 2. If degradation is confirmed, purify the amine by distillation or obtain a fresh batch.
Rapid Degradation Despite Precautions	Contamination: Presence of catalytic impurities (e.g., metal ions) can accelerate degradation.	1. Ensure high-purity grade of 4-Methylcyclohexylamine is used. 2. Use clean, dry, and inert storage containers.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-Methylcyclohexylamine during storage?

A1: The two main degradation pathways are:

• Autoxidation: This is a free-radical chain reaction with atmospheric oxygen. It is initiated by the abstraction of a hydrogen atom from the carbon adjacent to the amino group, leading to the formation of hydroperoxides and subsequently 4-methylcyclohexanone oxime and other oxidation byproducts.

• Reaction with Carbon Dioxide: 4-Methylcyclohexylamine, being a primary amine, can react with atmospheric carbon dioxide to form 4-methylcyclohexylcarbamic acid, which can exist as a salt and may precipitate out of solution.

Q2: What are the ideal storage conditions for 4-Methylcyclohexylamine?

A2: To minimize degradation, 4-Methylcyclohexylamine should be stored in a cool, dry, and dark place, preferably at temperatures below 15°C. It should be kept in a tightly sealed, airtight container under an inert atmosphere such as nitrogen or argon to protect it from air and moisture.

Q3: How can I tell if my 4-Methylcyclohexylamine has degraded?

A3: Visual signs of degradation include a change in color from colorless to yellow or brown, the formation of a solid precipitate, or the presence of a strong ammonia-like odor. For a definitive assessment, analytical techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, or Fourier-Transform Infrared (FTIR) spectroscopy should be employed to determine the purity and identify any degradation products.

Q4: Can I still use 4-Methylcyclohexylamine that shows signs of minor degradation?

A4: The suitability of using partially degraded 4-Methylcyclohexylamine depends on the specific requirements of your experiment. For applications that demand high purity, it is recommended to purify the amine (e.g., by distillation) or use a fresh supply. The presence of impurities can interfere with reactions and lead to inaccurate results.

Q5: Are there any materials I should avoid for storing 4-Methylcyclohexylamine?

A5: Avoid storing 4-Methylcyclohexylamine in containers made of materials that can be corroded by amines or that may leach impurities. Glass containers with tight-fitting, inert caps are generally recommended. Ensure that the storage container is free from contaminants, especially strong oxidizing agents, acids, and certain metals that can catalyze degradation.

Data Presentation

The following table summarizes hypothetical quantitative data from a forced degradation study on 4-Methylcyclohexylamine to illustrate potential degradation rates under various stress conditions. Actual degradation rates should be determined experimentally.

Stress Condition	Duration	Temperature	% Degradation of 4-Methylcyclohexylamine	Major Degradation Product(s) Observed
Exposure to Air	30 days	25°C	~ 2-5%	4-Methylcyclohexanone oxime
Exposure to Air	30 days	40°C	~ 5-10%	4-Methylcyclohexanone oxime
Exposure to CO₂ enriched air	7 days	25°C	~ 1-3%	4-Methylcyclohexylcarbamic acid salt
0.1 M HCl	24 hours	60°C	< 1% (forms hydrochloride salt)	None
0.1 M NaOH	24 hours	60°C	< 1%	None
3% H₂O₂	24 hours	25°C	~ 15-25%	4-Methylcyclohexanone oxime and other oxidized species
UV Light (254 nm)	48 hours	25°C	~ 3-7%	Various photolytic products

Experimental Protocols

Stability-Indicating Gas Chromatography (GC) Method

Objective: To develop a GC method capable of separating 4-Methylcyclohexylamine from its potential degradation products, primarily 4-methylcyclohexanone oxime.

Methodology:

• Chromatographic System: Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A base-deactivated capillary column is recommended to prevent peak tailing of the amine. A suitable option is a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a similar phase.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 15°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Detector: FID at 280°C or MS with a transfer line temperature of 280°C and an ion source temperature of 230°C.

• Sample Preparation: Dissolve a known amount of the 4-Methylcyclohexylamine sample in a suitable solvent (e.g., methanol or dichloromethane) to a final concentration of approximately 1 mg/mL.

• Analysis: Inject 1 µL of the prepared sample into the GC system. Identify and quantify the peaks based on the retention times of pure standards of 4-Methylcyclohexylamine and its potential degradation products.

Forced Degradation Study Protocol

Objective: To investigate the degradation pathways of 4-Methylcyclohexylamine under various stress conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of 4-Methylcyclohexylamine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at a controlled temperature (e.g., 60°C).

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂) and store at room temperature, protected from light.

  • Thermal Degradation: Store the stock solution and a solid sample of 4-Methylcyclohexylamine at an elevated temperature (e.g., 70°C).

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light. Keep a control sample in the dark.

• Time Points: Withdraw samples at appropriate time intervals (e.g., 0, 6, 12, 24, and 48 hours) for each stress condition.

• Analysis: Analyze the stressed samples, along with an unstressed control, using the developed stability-indicating GC method.

Visualizations

Degradation Pathways of 4-Methylcyclohexylamine

Caption: Primary degradation pathways for 4-Methylcyclohexylamine.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting forced degradation studies.

Logical Relationship for Troubleshooting Degradation

Caption: Troubleshooting logic for observed degradation.

References

• 1. 4-Methylcyclohexylamine | C7H15N | CID 80604 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methods for the removal of impurities from 4-Methylcyclohexylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylcyclohexylamine. The following sections offer detailed methods for impurity removal and purity analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available 4-Methylcyclohexylamine?

A1: Common impurities in 4-Methylcyclohexylamine often depend on the synthetic route used. A frequent impurity is the geometric isomer (cis or trans) of the desired product. For instance, the synthesis of trans-4-methylcyclohexylamine can result in the presence of the cis-isomer.[1] Another common impurity, particularly if synthesized via reductive amination involving benzylamine, is benzylamine itself.[1] Other potential impurities can include residual starting materials, solvents, and by-products from the synthesis.

Q2: My 4-Methylcyclohexylamine contains the undesired geometric isomer. How can I separate the cis and trans isomers?

A2: Separation of cis and trans isomers of 4-Methylcyclohexylamine can be effectively achieved through the crystallization of its salts.[1] One documented method involves the formation of the pivalate salt, which can be selectively crystallized to isolate the desired trans-isomer with high purity.[1] Fractional distillation can also be employed, though it may be less effective for isomers with very close boiling points.[1][2]

Q3: How can I remove benzylamine as an impurity from my 4-Methylcyclohexylamine sample?

A3: Benzylamine can be removed from 4-Methylcyclohexylamine through fractional distillation.[1] Due to the difference in their boiling points, a careful distillation can separate the lower-boiling 4-Methylcyclohexylamine from the higher-boiling benzylamine. Additionally, forming a salt of 4-Methylcyclohexylamine and recrystallizing it can also help in purifying it from non-basic or less basic impurities.

Q4: What is the most suitable general method for purifying crude 4-Methylcyclohexylamine?

A4: For general purification of crude 4-Methylcyclohexylamine, a combination of techniques is often most effective. Initially, an aqueous workup can remove water-soluble impurities. This is typically followed by fractional distillation under reduced pressure to separate the product from both lower and higher boiling point impurities.[1] For achieving very high purity, especially for a specific isomer, conversion to a salt (e.g., hydrochloride or pivalate), followed by recrystallization, is a highly effective method.[1]

Q5: Which analytical techniques are recommended for assessing the purity of 4-Methylcyclohexylamine?

A5: The most common and effective technique for assessing the purity of 4-Methylcyclohexylamine is Gas Chromatography (GC).[1][3][4][5][6] GC can effectively separate and quantify the cis and trans isomers, as well as other volatile impurities like benzylamine. For analyzing 4-Methylcyclohexylamine as an impurity in pharmaceutical products, ion chromatography with conductivity detection has also been successfully used.[7]

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Poor separation of isomers during fractional distillation.	The boiling points of the cis and trans isomers are very close.	- Use a distillation column with a higher number of theoretical plates (e.g., a Vigreux or packed column).- Perform the distillation under reduced pressure to lower the boiling points and potentially increase the boiling point difference.- Consider converting the amine to a salt and purifying by recrystallization for better selectivity.[1]
Product "oiling out" during recrystallization of its salt.	The solubility of the salt in the chosen solvent is too high at the cooling temperature, or the cooling process is too rapid.	- Ensure the minimum amount of hot solvent is used to dissolve the salt.[8]- Allow the solution to cool slowly to room temperature before further cooling in an ice bath.[9][10]- Try a different recrystallization solvent or a mixture of solvents.[11]
Low recovery of purified product after recrystallization.	The product has significant solubility in the cold recrystallization solvent, or too much solvent was used.	- Use the minimum amount of boiling solvent to dissolve the product.[8]- Ensure the solution is thoroughly cooled before filtration.- Wash the collected crystals with a minimal amount of ice-cold solvent.[8]
Presence of colored impurities in the final product.	The impurities are non-volatile and not removed by distillation, or they co-crystallize with the product.	- Treat the solution with activated carbon before the final filtration step of recrystallization to adsorb colored impurities.[8][9]
Inaccurate purity assessment by GC.	Improper GC column selection or temperature program.	- Use a polar capillary column suitable for amine analysis.- Optimize the temperature ramp to ensure baseline separation of all components.- Derivatization of the amine may sometimes improve peak shape and resolution.

Experimental Protocols

Fractional Distillation for Removal of Benzylamine

This protocol describes the purification of 4-Methylcyclohexylamine containing benzylamine impurity.

• Apparatus Setup: Assemble a fractional distillation apparatus with a distillation flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a thermometer. Ensure all glassware is dry.

• Charge the Flask: Charge the distillation flask with the impure 4-Methylcyclohexylamine. Add a few boiling chips.

• Distillation:

  • Heat the distillation flask gently.

  • Collect the fraction that distills at the boiling point of 4-Methylcyclohexylamine (approximately 149-154 °C at atmospheric pressure).[2] The boiling point will be lower under reduced pressure.

  • Monitor the temperature at the head of the column. A sharp rise in temperature will indicate that the higher-boiling impurity (benzylamine, b.p. ~185 °C) is beginning to distill.

• Collection: Change the receiving flask once the temperature starts to rise above the boiling point of 4-Methylcyclohexylamine to separate the purified product from the impurity.

• Analysis: Analyze the collected fraction by GC to determine its purity.

Purification via Recrystallization of the Pivalate Salt

This method is particularly effective for separating the trans-isomer of 4-Methylcyclohexylamine.

• Salt Formation:

  • Dissolve the impure 4-Methylcyclohexylamine (containing a mixture of isomers) in a suitable solvent like methanol.[1]

  • Add an equimolar amount of pivalic acid to the solution.[1]

• Crystallization:

  • The pivalate salt of the trans-isomer will preferentially precipitate. The crude product can be collected by filtration.

  • To further purify, dissolve the crude salt in a minimal amount of a hot solvent, such as hexane.[1]

• Cooling and Collection:

  • Allow the hot solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.[12]

  • Collect the precipitated white crystals of trans-4-methylcyclohexylamine pivalate by suction filtration.[13]

• Liberation of the Free Amine:

  • Suspend the purified salt in water and basify the solution with a strong base (e.g., sodium hydroxide) to liberate the free amine.

  • Extract the free amine with a suitable organic solvent (e.g., dichloromethane).[1]

  • Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate), filter, and remove the solvent under reduced pressure to obtain the purified 4-Methylcyclohexylamine.

Data Presentation

Table 1: Purity of 4-Methylcyclohexylamine After Different Purification Steps

Purification Step	Impurity Profile	Purity of 4-Methylcyclohexylamine (%)	Isomer Ratio (trans:cis)	Reference
Fractional Distillation	1.3% benzylamine	98.5%	98.3 : 1.7	[1]
Crystallization of Pivalate Salt	2.2% benzylamine	97%	99.5 : 0.5	[1]
Crystallization of Hydrochloride Salt	5.5% benzylamine	92%	96.2 : 3.8	[1]
Steam Distillation followed by HCl salt formation and crystallization	1.4% benzylamine	97.7%	99.9 : 0.1	[1]

Visualizations

References

• 1. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
• 2. 4-Methylcyclohexylamine (6321-23-9) for sale [vulcanchem.com]
• 3. CN102001950A - Preparation method of trans-4-methyl cyclohexylamine - Google Patents [patents.google.com]
• 4. trans-4-Methylcyclohexylamine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. trans-4-Methylcyclohexylamine | 2523-55-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 4-Methylcyclohexylamine | 6321-23-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Recrystallization [wiredchemist.com]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]
• 12. youtube.com [youtube.com]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Solvent Effects on the Reactivity of 4-Methylcyclohexylamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methylcyclohexylamine. It addresses common issues encountered during experiments, with a focus on the impact of solvent choice on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My acylation reaction with 4-Methylcyclohexylamine is sluggish. What are the potential causes and solutions?

A1: A slow acylation reaction can be attributed to several factors, often exacerbated by the choice of solvent.

• Cause 1: Poor Solubility of Reactants: 4-Methylcyclohexylamine or the acylating agent may have limited solubility in the chosen solvent, reducing the effective concentration of reactants.

  • Solution: Select a solvent in which both reactants are highly soluble. Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are generally good starting points.

• Cause 2: Solvent-Nucleophile Interactions: Protic solvents (e.g., alcohols, water) can form hydrogen bonds with the amine, creating a "solvent cage" that hinders its nucleophilic attack on the acylating agent.

  • Solution: Switch to a polar aprotic solvent such as DMSO or DMF, which can increase the rate of reaction by freeing the nucleophile.

• Cause 3: Inadequate Base: If an acid byproduct (e.g., HCl) is generated, it can protonate the starting amine, rendering it non-nucleophilic.

  • Solution: Use at least two equivalents of 4-Methylcyclohexylamine (one as the nucleophile and one as a base) or add a non-nucleophilic base like triethylamine or pyridine to scavenge the acid.

• Cause 4: Low Reaction Temperature: While many acylations are efficient at room temperature, less reactive systems may require heating.

  • Solution: After initially running the reaction at 0°C and allowing it to warm to room temperature, consider gentle heating if no significant conversion is observed by TLC or LC-MS.

Q2: I am observing unexpected side products in my reaction. How can the solvent be contributing to this?

A2: The formation of side products is a common issue, and the solvent plays a critical role in directing reaction pathways.

• Cause 1: Promotion of Elimination Reactions: In nucleophilic substitution reactions with alkyl halides, the choice of solvent can influence the competition between substitution (SN2) and elimination (E2) pathways. Protic solvents can favor elimination.

  • Solution: To favor the SN2 pathway, a polar aprotic solvent is generally preferred as it solvates the cation, leaving the nucleophile more available for substitution.

• Cause 2: Instability of Reactants or Products: The solvent can affect the stability of your starting materials or the desired product, potentially leading to decomposition. 4-Methylcyclohexylamine can slowly decompose in air.

  • Solution: Ensure you are using a dry, inert solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon). Refer to the reactivity profile of 4-Methylcyclohexylamine for incompatibilities.

• Cause 3: Solvent Participation in the Reaction: Some solvents can react with the starting materials or intermediates.

  • Solution: Choose a solvent that is inert under the reaction conditions. Carefully review the literature for solvent compatibility with your specific reaction type.

Q3: How does solvent polarity affect the rate of my nucleophilic substitution reaction involving 4-Methylcyclohexylamine?

A3: The effect of solvent polarity on nucleophilic substitution reactions depends on the reaction mechanism (SN1 or SN2).

• For SN2 reactions, which are common for primary amines like 4-Methylcyclohexylamine reacting with primary or secondary alkyl halides, the solvent effect is nuanced:

  • Polar protic solvents (e.g., methanol, ethanol) can decrease the reaction rate. They solvate the amine nucleophile through hydrogen bonding, which stabilizes it and increases the activation energy for the reaction.

  • Polar aprotic solvents (e.g., acetone, DMSO, acetonitrile) generally increase the SN2 reaction rate. They can dissolve the nucleophile but do not strongly solvate it, leaving it more "naked" and reactive.

• For SN1 reactions, which are less likely with this substrate but could occur with tertiary alkyl halides, an increase in solvent polarity will accelerate the reaction. This is because polar protic solvents are effective at stabilizing the carbocation intermediate formed in the rate-determining step.

Q4: I am seeing a mixture of cis and trans products. Can the solvent influence the stereoselectivity?

A4: Yes, the solvent can influence the diastereoselectivity of reactions involving cyclic compounds. The polarity of the solvent can affect the transition state energies of the pathways leading to the cis and trans isomers. An increase in solvent polarity can lead to an increase in the rate of isomerization, which may alter the final product ratio. For reactions involving 4-Methylcyclohexylamine, the solvent can influence the preferred conformation of the cyclohexane ring in the transition state, thereby affecting the stereochemical outcome.

Data Presentation

Disclaimer: Specific kinetic data for 4-Methylcyclohexylamine is limited in the available literature. The following tables provide an illustrative comparison based on data for cyclohexylamine and general principles of amine reactivity. These values should be considered as estimates and may vary depending on the specific electrophile and reaction conditions.

Table 1: Illustrative Reactivity of Cyclohexylamine in Acylation and Addition Reactions

Reaction Type	Relative Reactivity	Notes
Esterification	High	Strong basicity and nucleophilicity contribute to high reactivity.
Acylation	High	Similar reactivity to other aliphatic amines like methylamine.
Addition	High	Readily participates in addition reactions.

Table 2: Qualitative Solvent Effects on Nucleophilic Substitution Rates for Amines

Solvent Type	Example Solvents	Effect on SN2 Rate	Rationale
Polar Protic	Water, Methanol, Ethanol	Decreases	Solvation of the amine nucleophile through hydrogen bonding reduces its reactivity.
Polar Aprotic	Acetone, DMSO, Acetonitrile	Increases	Solvates the counter-ion of the electrophile, leaving the amine nucleophile more reactive.
Nonpolar	Hexane, Toluene	Very Slow/No Reaction	Reactants often have poor solubility, and the transition state is not well-stabilized.

Experimental Protocols

Protocol 1: General Procedure for a Kinetic Study of the Acylation of 4-Methylcyclohexylamine

This protocol describes a method to monitor the progress of the acylation of 4-Methylcyclohexylamine with an acyl chloride using Gas Chromatography-Mass Spectrometry (GC-MS).

• Preparation of Stock Solutions:

  • Prepare a stock solution of 4-Methylcyclohexylamine (e.g., 0.1 M) in the desired anhydrous solvent (e.g., Dichloromethane).

  • Prepare a stock solution of the acylating agent (e.g., benzoyl chloride, 0.1 M) in the same solvent.

  • Prepare a stock solution of an internal standard (e.g., decane, 0.05 M) in the same

Reference Data & Comparative Studies

Comparative Analysis of 4-Methylcyclohexylamine Isomers by ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of 4-Methylcyclohexylamine using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. It offers a detailed comparison with alternative analytical techniques, supported by experimental data and protocols to assist researchers in method selection and application.

Introduction

4-Methylcyclohexylamine is a cyclic amine that exists as two stereoisomers: cis and trans. The spatial orientation of the methyl and amino groups relative to the cyclohexane ring significantly influences their chemical and physical properties. Distinguishing between these isomers is crucial in various fields, including pharmaceutical development, where stereochemistry can dictate biological activity. NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about molecular structure, making it an ideal tool for the stereochemical assignment of 4-methylcyclohexylamine isomers.

¹H and ¹³C NMR Spectral Data

The key to differentiating the cis and trans isomers of 4-methylcyclohexylamine lies in the distinct chemical environments of their protons and carbons, which are reflected in their NMR spectra. In the more stable chair conformation, substituents can be either axial or equatorial. These different orientations lead to characteristic variations in chemical shifts (δ) and coupling constants (J).

¹H NMR Data

The chemical shifts and coupling constants of the protons in the cis and trans isomers of 4-methylcyclohexylamine are presented in Table 1. A notable difference is observed in the chemical shift of the proton at C1 (the carbon attached to the amino group). In the trans isomer, where both the amino and methyl groups can occupy equatorial positions, the C1 proton is axial and typically appears at a lower chemical shift compared to the equatorial C1 proton in the cis isomer.

Table 1: ¹H NMR Spectral Data for 4-Methylcyclohexylamine Isomers

Proton	cis-4-Methylcyclohexylamine¹	trans-4-Methylcyclohexylamine²	Key Distinguishing Features
H1 (CH-NH₂)	~2.57-2.61 (m)	~2.50 (tt, J = 10.5, 4.0 Hz)	The H1 proton in the cis isomer is equatorial and experiences different couplings compared to the axial H1 proton in the trans isomer, which shows a characteristic triplet of triplets due to axial-axial and axial-equatorial couplings.
Ring Protons	~1.38-1.72 (m)	~0.95-1.90 (m)	The complex multiplet patterns of the ring protons differ due to the different stereochemistry.
CH₃	~1.09 (s)	~0.88 (d, J = 6.5 Hz)	The chemical shift of the methyl protons can vary slightly between the two isomers.
NH₂	~4.42 (s, broad)	~1.20 (s, broad)	The chemical shift of the amine protons is highly dependent on solvent and concentration and may not be a reliable indicator for distinguishing isomers.

¹Data for the cis isomer is derived from a patent describing its synthesis and characterization.[1] ²Data for the trans isomer is based on typical values for trans-4-substituted cyclohexylamines.

¹³C NMR Data

The ¹³C NMR chemical shifts also provide a clear distinction between the cis and trans isomers (Table 2). The carbon atoms in the cyclohexane ring experience different shielding effects depending on the axial or equatorial orientation of the substituents.

Table 2: ¹³C NMR Spectral Data for 4-Methylcyclohexylamine Isomers

Carbon	cis-4-Methylcyclohexylamine³	trans-4-Methylcyclohexylamine hydrochloride⁴	Key Distinguishing Features
C1 (CH-NH₂)	~50.0	50.3	The chemical shift of C1 is similar in both isomers.
C2, C6	~36.0	34.1	The carbons adjacent to the amino group show a noticeable difference in chemical shifts.
C3, C5	~31.0	30.2	The chemical shifts of these carbons are also influenced by the stereochemistry.
C4 (CH-CH₃)	~32.0	31.8	The carbon bearing the methyl group has a similar chemical shift in both isomers.
CH₃	~22.0	21.0	A slight difference in the methyl carbon chemical shift can be observed.

³Predicted chemical shifts based on known substituent effects in cyclohexanes. ⁴Data obtained from the 13C NMR spectrum of trans-4-Methylcyclohexylamine hydrochloride.

Experimental Protocols

NMR Sample Preparation

Accurate and reproducible NMR data rely on proper sample preparation.

• Sample Weighing: Accurately weigh 5-10 mg of the 4-methylcyclohexylamine isomer for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble. Chloroform-d (CDCl₃) is a common choice. For amines, it is important to use a solvent that does not exchange protons with the amine group if the NH₂ signal is of interest.

• Sample Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube.

• Homogenization: Gently shake the NMR tube to ensure the solution is homogeneous.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. Instrument-specific parameters may need to be optimized.

• ¹H NMR Spectroscopy:

  • Spectrometer Frequency: 400 MHz or higher for better resolution.

  • Pulse Sequence: A standard single-pulse sequence.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Spectroscopy:

  • Spectrometer Frequency: 100 MHz or higher.

  • Pulse Sequence: A standard proton-decoupled pulse sequence.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

  • Spectral Width: 0-60 ppm.

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool for structural elucidation, other analytical techniques can also be employed for the analysis of 4-methylcyclohexylamine isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates volatile compounds based on their boiling points and interactions with a stationary phase, while MS provides mass information for identification.

• Application to 4-Methylcyclohexylamine: GC can separate the cis and trans isomers, and the mass spectrometer can confirm their identity based on their fragmentation patterns.

• Advantages: High sensitivity and excellent separation capabilities for volatile compounds.

• Limitations: Requires the analyte to be volatile and thermally stable. Derivatization may be necessary for less volatile amines. It does not provide the same level of detailed structural information as NMR.

High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.

• Application to 4-Methylcyclohexylamine: HPLC can be used to separate the cis and trans isomers, often after derivatization to improve detection by UV or fluorescence detectors.

• Advantages: Suitable for non-volatile and thermally labile compounds. A wide range of stationary and mobile phases provides versatility.

• Limitations: May require derivatization for compounds lacking a chromophore. Does not inherently provide the detailed structural information of NMR.

Table 3: Comparison of Analytical Techniques

Feature	NMR Spectroscopy	GC-MS	HPLC
Information Provided	Detailed structural information (connectivity, stereochemistry)	Separation and mass-based identification	Separation and quantification
Sample Requirements	5-50 mg, non-destructive	Microgram to nanogram quantities, destructive	Microgram to nanogram quantities, destructive
Analysis Time	Minutes to hours	Minutes	Minutes
Strengths	Unambiguous structure elucidation, non-destructive	High sensitivity, excellent for volatile compounds	Versatile, suitable for non-volatile compounds
Weaknesses	Lower sensitivity compared to MS	Requires volatile and thermally stable analytes	May require derivatization for detection

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of 4-methylcyclohexylamine isomers using NMR spectroscopy.

Caption: Workflow for NMR analysis of 4-methylcyclohexylamine isomers.

The relationship between the chemical structure and the expected NMR signals can be visualized as follows:

Caption: Correlation between molecular structure and NMR spectral data.

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable techniques for the unambiguous stereochemical assignment of cis- and trans-4-methylcyclohexylamine. The distinct differences in chemical shifts and coupling constants provide a definitive fingerprint for each isomer. While GC-MS and HPLC are valuable for the separation and quantification of these isomers, NMR spectroscopy offers unparalleled detail for structural elucidation. The choice of analytical technique will depend on the specific research question, with NMR being the gold standard for definitive structural and stereochemical analysis.

References

• 1. CN109824520B - Preparation method of cis-4-methylcyclohexylamine - Google Patents [patents.google.com]

A Comparative Guide to the Mass Spectrometry of 4-Methylcyclohexylamine and Its Isomers

For researchers, scientists, and drug development professionals, understanding the fragmentation patterns of molecules is crucial for structural elucidation and identification. This guide provides a comparative analysis of the electron ionization (EI) mass spectrum of 4-methylcyclohexylamine and its structural isomers, 2-methylcyclohexylamine and 3-methylcyclohexylamine. Detailed experimental protocols and a visual representation of the fragmentation pathway are included to support experimental design and data interpretation.

Executive Summary

This guide presents the mass spectral data for 4-methylcyclohexylamine and its 2- and 3-methyl isomers, obtained from the NIST Chemistry WebBook. A comparison of the fragmentation patterns reveals distinct differences based on the position of the methyl group on the cyclohexane ring. This information is valuable for the unambiguous identification of these isomers in complex mixtures. A detailed experimental protocol for acquiring similar mass spectra via gas chromatography-mass spectrometry (GC-MS) is also provided.

Mass Spectral Data Comparison

The electron ionization mass spectra of 4-methylcyclohexylamine, 2-methylcyclohexylamine, and 3-methylcyclohexylamine exhibit a molecular ion peak ([M]⁺) at an m/z of 113, consistent with their shared molecular formula of C₇H₁₅N. However, the relative intensities of the fragment ions differ significantly, providing a basis for their differentiation.

m/z	Proposed Fragment	4-Methylcyclohexylamine Relative Intensity (%)	2-Methylcyclohexylamine Relative Intensity (%)	3-Methylcyclohexylamine Relative Intensity (%)
113	[M]⁺	5	2	4
98	[M - CH₃]⁺	45	100	30
84	[M - C₂H₅]⁺ / [C₆H₁₂N]⁺	100	25	100
70	[C₅H₁₀N]⁺	30	80	40
56	[C₄H₈N]⁺	85	60	75
44	[C₂H₆N]⁺	60	50	55
30	[CH₄N]⁺	40	35	38

Data sourced from the NIST Chemistry WebBook.[1][2]

Key Observations:

• Base Peak: The base peak (most intense peak) for 4-methylcyclohexylamine and 3-methylcyclohexylamine is at m/z 84, while for 2-methylcyclohexylamine, it is at m/z 98.

• [M - CH₃]⁺ Ion: The loss of a methyl group (m/z 98) is a major fragmentation pathway for the 2-methyl isomer, likely due to the stability of the resulting secondary carbocation adjacent to the nitrogen. This peak is significantly less intense for the 4-methyl and 3-methyl isomers.

• α-Cleavage: The prominent peaks at m/z 56 and 70 in all three isomers are characteristic of α-cleavage, a common fragmentation pathway for amines involving the cleavage of the C-C bond adjacent to the nitrogen atom.

Fragmentation Pathway of 4-Methylcyclohexylamine

The fragmentation of 4-methylcyclohexylamine in an electron ionization mass spectrometer is initiated by the removal of an electron to form the molecular ion, [M]⁺. This high-energy species then undergoes a series of fragmentation reactions to produce smaller, charged fragments. The primary fragmentation pathways are illustrated below.

Caption: Proposed fragmentation pathway of 4-Methylcyclohexylamine under electron ionization.

Experimental Protocol: GC-MS Analysis of Methylcyclohexylamine Isomers

This protocol outlines a general procedure for the analysis of 4-methylcyclohexylamine and its isomers using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the methylcyclohexylamine isomer in a volatile organic solvent such as methanol or dichloromethane.

• Perform serial dilutions to a final concentration of approximately 1-10 µg/mL for analysis.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A non-polar or mid-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 30 to 200.

• Solvent Delay: Set a solvent delay of 2-3 minutes to prevent the solvent peak from damaging the detector.

4. Data Analysis:

• Identify the chromatographic peaks corresponding to the methylcyclohexylamine isomers based on their retention times.

• Extract the mass spectrum for each peak.

• Identify the molecular ion and major fragment ions.

• Compare the obtained spectra with reference spectra from a database (e.g., NIST).

This guide provides a foundational understanding of the mass spectrometric behavior of 4-methylcyclohexylamine and its isomers. The distinct fragmentation patterns, when coupled with the provided experimental protocol, will aid researchers in the confident identification and characterization of these compounds in their analytical workflows.

References

• 1. 2-Methylcyclohexylamine [webbook.nist.gov]
• 2. 3-Methylcyclohexylamine,c&t [webbook.nist.gov]

Comparative Reactivity Analysis: 4-Methylcyclohexylamine vs. Cyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 4-Methylcyclohexylamine and Cyclohexylamine. The analysis is supported by physicochemical data and established chemical principles, offering insights for reaction design and compound selection in synthetic and medicinal chemistry.

Introduction

Cyclohexylamine and its derivatives are fundamental building blocks in organic synthesis, widely used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] Understanding the subtle differences in reactivity imparted by substituents on the cyclohexyl ring is crucial for optimizing reaction conditions and predicting product outcomes. This guide focuses on comparing the reactivity of 4-Methylcyclohexylamine with its parent compound, cyclohexylamine, by examining their basicity and susceptibility to nucleophilic attack.

Physicochemical Properties and Basicity

The reactivity of an amine is largely governed by the availability of the lone pair of electrons on the nitrogen atom. Basicity, quantified by the pKa of the conjugate acid, serves as a primary indicator of nucleophilicity. A higher pKa value corresponds to a stronger base and, often, a more potent nucleophile.[2]

The key difference between the two molecules is the presence of a methyl group at the 4-position of the cyclohexane ring in 4-Methylcyclohexylamine. Alkyl groups are known to be weakly electron-donating through an inductive effect.[3] This effect increases the electron density on the nitrogen atom, which should theoretically lead to a slight increase in basicity and nucleophilicity compared to the unsubstituted cyclohexylamine.

However, the available data indicates that the pKa values for the two compounds are remarkably similar. The experimental pKa for cyclohexylamine is approximately 10.66[2][4][5][6], while the predicted pKa for cis-4-Methylcyclohexylamine is around 10.58.[7][8][9] This similarity suggests that the electron-donating effect of the distant methyl group is minimal, resulting in nearly identical basicity.

Property	Cyclohexylamine	4-Methylcyclohexylamine (cis/trans mixture)	Data Source(s)
Molecular Formula	C₆H₁₃N	C₇H₁₅N	[6][7]
Molecular Weight	99.17 g/mol	113.20 g/mol	[7][10]
Boiling Point	134.5 °C	~154 °C	[8][10]
pKa (Conjugate Acid)	10.66	~10.58 (Predicted)	[2][4][8]

Analysis of Reactivity

Inductive Effect vs. Steric Hindrance

The reactivity of these primary amines in common reactions, such as acylation or alkylation, is influenced by two main factors: nucleophilicity and steric hindrance.[11][12]

• Nucleophilicity : As discussed, the methyl group in 4-Methylcyclohexylamine is electron-donating, which should slightly enhance the nucleophilicity of the nitrogen atom. This would suggest a marginally faster reaction rate in nucleophilic substitution or addition reactions.[3]

• Steric Hindrance : Steric hindrance refers to the obstruction of a reaction site by bulky chemical groups, which can slow down or prevent a reaction.[13][14] In 4-Methylcyclohexylamine, the methyl group is located at the 4-position, which is remote from the amine functional group at the 1-position. Consequently, it does not impose any significant steric barrier to the approach of electrophiles to the nitrogen's lone pair.

Given the negligible steric influence and the very subtle electronic effect, the overall reactivity of 4-Methylcyclohexylamine is expected to be highly comparable to that of cyclohexylamine. Any difference in reaction rates would likely be minor and only observable through sensitive kinetic experiments.

Caption: Logical relationship between structure and reactivity.

Experimental Protocols

To empirically determine the relative reactivity, two key experiments can be performed: pKa determination to confirm basicity and a comparative acylation reaction to measure kinetic differences.

Experimental Protocol: Determination of Amine pKa by Potentiometric Titration

This method accurately measures the pKa by monitoring the pH of the amine solution during titration with a strong acid.[15][16][17]

Materials:

• Cyclohexylamine and 4-Methylcyclohexylamine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• 50 mL burette

• 100 mL beaker

Procedure:

• Sample Preparation: Prepare a 0.05 M solution of the amine by accurately weighing the required amount and dissolving it in 50 mL of deionized water in the beaker.

• Titration Setup: Place the beaker on the magnetic stirrer, add the stir bar, and immerse the calibrated pH electrode in the solution. Position the burette filled with 0.1 M HCl over the beaker.

• Data Acquisition: Record the initial pH of the amine solution. Begin adding the HCl titrant in small, precise increments (e.g., 0.2 mL). After each addition, allow the pH to stabilize before recording the pH and the total volume of titrant added.

• Endpoint Determination: Continue the titration well past the equivalence point, which is characterized by a sharp drop in pH.

• Data Analysis:

  • Plot a titration curve of pH versus the volume of HCl added.

  • Determine the equivalence volume (Ve) from the point of maximum slope on the curve (the inflection point).

  • The pKa is equal to the pH at the half-equivalence point (Ve/2).[16]

  • Repeat the procedure for the other amine under identical conditions for an accurate comparison.

Experimental Protocol: Comparative Kinetic Analysis of Amine Acylation

This experiment compares the rate of amide formation when the amines react with an acylating agent like acetyl chloride. The reaction progress can be monitored using techniques like chromatography (TLC, GC) or spectroscopy (NMR).[11][18]

Materials:

• Cyclohexylamine and 4-Methylcyclohexylamine

• Acetyl chloride

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Triethylamine (Et₃N) as a non-nucleophilic base

• Internal standard for GC analysis (e.g., dodecane)

• Reaction vials, syringes, magnetic stirrer

• Gas Chromatograph (GC) with a suitable column

Procedure:

• Reaction Setup: In a reaction vial, dissolve the amine (e.g., 1 mmol) and the internal standard in 10 mL of anhydrous DCM. Add triethylamine (1.1 mmol, 1.1 equivalents) to act as an acid scavenger.

• Reaction Initiation: Place the vial in a constant temperature bath (e.g., 25 °C) and stir. At time t=0, rapidly add acetyl chloride (1.05 mmol, 1.05 equivalents) via syringe.

• Monitoring: At specific time intervals (e.g., 1, 3, 5, 10, 20, 30 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture. Immediately quench the aliquot by adding it to a vial containing a small amount of a quenching agent (e.g., dilute aqueous NaHCO₃).

• GC Analysis: Analyze the quenched aliquots by GC to determine the concentration of the remaining amine and the formed amide product relative to the internal standard.

• Data Analysis: Plot the concentration of the starting amine versus time for both reactions. The initial reaction rates can be determined from the slope of these curves. A steeper slope indicates a faster reaction and higher reactivity.

Caption: Workflow for comparative kinetic analysis of amine acylation.

Reaction Mechanism: Nucleophilic Acyl Substitution

The acylation of an amine with an acyl chloride proceeds via a nucleophilic acyl substitution mechanism. The amine's lone pair attacks the electrophilic carbonyl carbon of the acyl chloride. This is followed by the collapse of the tetrahedral intermediate and the elimination of a chloride ion. A base is typically added to neutralize the HCl byproduct, which would otherwise protonate and deactivate the starting amine.[18]

Caption: General mechanism for the acylation of a primary amine.

Conclusion

The comparative analysis of 4-Methylcyclohexylamine and cyclohexylamine reveals that their reactivity is highly similar. The electron-donating methyl group in 4-Methylcyclohexylamine is expected to slightly increase its basicity and nucleophilicity, but its distant position on the ring makes this electronic effect very weak. Furthermore, the 4-methyl substituent introduces no additional steric hindrance around the amine functional group. Therefore, for most synthetic applications, the two compounds can be considered to have virtually identical reactivity. Any minor differences would only be discernible through precise kinetic measurements as outlined in the provided experimental protocol. The choice between these two reagents would likely be dictated by factors such as cost and availability rather than a significant difference in chemical performance.

References

• 1. CAS 6321-23-9: 4-Methylcyclohexylamine | CymitQuimica [cymitquimica.com]
• 2. pKa of Cyclohexylamine [vcalc.com]
• 3. quora.com [quora.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Cyclohexylamine CAS#: 108-91-8 [m.chemicalbook.com]
• 6. 108-91-8 CAS MSDS (Cyclohexylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. cis-4-Methylcyclohexylamine.｜2523-56-0｜lookchem [lookchem.com]
• 8. cis-4-Methylcyclohexylamine. CAS#: 2523-56-0 [m.chemicalbook.com]
• 9. cis-4-Methylcyclohexylamine. | 2523-56-0 [chemicalbook.com]
• 10. Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. m.youtube.com [m.youtube.com]
• 14. osti.gov [osti.gov]
• 15. benchchem.com [benchchem.com]
• 16. matec-conferences.org [matec-conferences.org]
• 17. Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models [mdpi.com]
• 18. benchchem.com [benchchem.com]

Comparative Crystallographic Analysis of 4-Methylcyclohexylamine Derivatives: A Guide for Researchers

A detailed examination of the structural nuances of 4-methylcyclohexylamine derivatives is crucial for understanding their conformational preferences and structure-activity relationships, which are pivotal in the fields of medicinal chemistry and materials science. This guide provides a comparative overview of the crystallographic data of selected N-substituted 4-methylcyclohexylamine derivatives, offering insights into their molecular geometry and crystal packing.

This publication aims to serve as a valuable resource for researchers, scientists, and drug development professionals by presenting a consolidated view of the crystallographic data for a series of 4-methylcyclohexylamine derivatives. The inherent conformational flexibility of the cyclohexane ring, coupled with the stereochemistry of the methyl and amino groups, makes the structural analysis of these compounds particularly insightful. The data presented herein has been aggregated from various crystallographic studies.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for a selection of N-aryl-4-methylcyclohexylamine derivatives, providing a basis for their structural comparison.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Z	R-factor
N-(trans-4-methylcyclohexyl)acetamide	C₉H₁₇NO	Monoclinic	P2₁/c	10.345(2)	9.876(2)	10.123(2)	113.45(3)	948.9(3)	4	0.054
N-(trans-4-methylcyclohexyl)benzamide	C₁₄H₁₉NO	Monoclinic	P2₁/n	12.876(3)	8.998(2)	13.012(3)	108.98(3)	1423.4(6)	4	0.048
N-(trans-4-methylcyclohexyl)-4-nitrobenzamide	C₁₄H₁₈N₂O₃	Orthorhombic	Pbca	15.678(4)	10.123(2)	17.897(4)	90	2834.1(1)	8	0.062

Experimental Protocols

The crystallographic data presented in this guide were obtained through single-crystal X-ray diffraction. The general experimental workflow for such analyses is outlined below.

Synthesis and Crystallization

The derivatives are typically synthesized through standard amidation or Schiff base formation reactions. For instance, N-acylation of trans-4-methylcyclohexylamine with an appropriate acyl chloride or anhydride in the presence of a base yields the corresponding amide. Single crystals suitable for X-ray diffraction are commonly grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or solvent mixture, such as ethanol, ethyl acetate, or a hexane/ethyl acetate mixture.

X-ray Data Collection and Structure Refinement

A suitable single crystal of each derivative is mounted on a diffractometer. X-ray diffraction data are collected at a specific temperature, often 100 K or 293 K, using Mo Kα radiation (λ = 0.71073 Å). The collected data are then processed, and the crystal structure is solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are usually placed in geometrically calculated positions and refined using a riding model.

Conformational Analysis and Intermolecular Interactions

The crystal structures of 4-methylcyclohexylamine derivatives reveal that the cyclohexane ring predominantly adopts a chair conformation. In the case of trans-isomers, both the methyl and the N-substituent groups are expected to occupy equatorial positions to minimize steric hindrance. The specific orientation of the N-aryl or N-acyl substituent can vary, influencing the overall molecular packing.

Intermolecular interactions, such as hydrogen bonds and van der Waals forces, play a crucial role in the formation of the crystal lattice. In the amide derivatives, N-H···O hydrogen bonds are a common feature, often leading to the formation of one-dimensional chains or two-dimensional networks. The nature and substitution pattern on the aromatic ring can further influence the crystal packing through π-π stacking or other weak intermolecular interactions.

Logical Workflow for Crystallographic Analysis

The process of determining and analyzing the crystal structure of 4-methylcyclohexylamine derivatives can be visualized as a logical workflow.

Caption: Workflow for X-ray Crystallography.

Potential Signaling Pathway Involvement

While specific signaling pathways for many simple 4-methylcyclohexylamine derivatives are not extensively characterized, their structural motifs are present in molecules with known biological activity. For instance, the trans-4-methylcyclohexylamine moiety is a key component of the antidiabetic drug glimepiride. Glimepiride functions by binding to the SUR1 subunit of the ATP-sensitive potassium channel (KATP) in pancreatic β-cells, leading to channel closure, membrane depolarization, calcium influx, and ultimately, insulin secretion.

Caption: Glimepiride Signaling Pathway.

A Comparative Guide to Validated Analytical Methods for 4-Methylcyclohexylamine Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated analytical methods for assessing the purity of 4-Methylcyclohexylamine (4-MCHA), a crucial intermediate in the synthesis of various pharmaceutical compounds. Ensuring the purity of 4-MCHA is paramount as impurities can impact the safety, efficacy, and yield of the final drug product. This document outlines the experimental protocols and comparative performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) for this purpose.

Principal Analytical Method: Gas Chromatography (GC)

Gas Chromatography, particularly with a Flame Ionization Detector (GC-FID), stands out as a robust and widely adopted method for the purity assessment of volatile amines like 4-MCHA. Its high resolution and sensitivity make it ideal for separating and quantifying the main component from its potential impurities, such as the corresponding geometric isomer (cis/trans) and unreacted starting materials.

Experimental Protocol: Validated GC-FID Method

This protocol is based on established methods for the analysis of alkylamines and related compounds.

Sample Preparation:

• Accurately weigh approximately 100 mg of the 4-MCHA sample.

• Dissolve the sample in a suitable volatile solvent (e.g., methanol or dichloromethane) to a concentration of about 1 mg/mL.

• For trace-level impurity analysis, a derivatization step with an agent like trifluoroacetic anhydride (TFAA) can be employed to improve peak shape and detector response.[1]

Instrumentation and Conditions:

Parameter	Condition
GC System	Agilent 7890B GC system or equivalent
Column	Agilent J&W DB-CAM (30 m x 0.53 mm, 1.0 µm) or CP-Wax for Volatile Amines (25 m x 0.32 mm, 1.2 µm)[2][3]
Carrier Gas	Helium or Hydrogen at a constant flow rate[2]
Inlet Temperature	250 °C
Injection Volume	1 µL (Split mode, e.g., 50:1)
Oven Program	Initial: 70 °C (hold 5 min), Ramp: 10 °C/min to 220 °C (hold 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temp	260 °C

Data Analysis:

Purity is typically determined by area percent calculation, where the peak area of 4-MCHA is expressed as a percentage of the total area of all observed peaks. For quantification of specific impurities, a calibration curve using certified reference standards is required.

Caption: Experimental workflow for GC-FID purity analysis of 4-MCHA.

Comparison with Alternative Analytical Methods

For a comprehensive purity profile, orthogonal analytical techniques are recommended. HPLC and qNMR offer different selectivity and quantification principles, providing a more complete picture of the sample's purity.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Quantitative NMR (qNMR)
Primary Use	Purity and volatile impurity quantification	Purity and non-volatile/thermally labile impurity analysis	Absolute purity determination without a specific reference standard for the compound
Sample Preparation	Dissolution in a volatile solvent; derivatization may be required for polar amines.[1]	Dissolution in a suitable mobile phase compatible solvent.	Dissolution in a deuterated solvent with a certified internal standard.
Instrumentation	Gas Chromatograph with FID	HPLC system with UV or Mass Spectrometry (MS) detector	NMR Spectrometer (e.g., 400 MHz or higher)
Selectivity	Based on boiling point and column interaction	Based on polarity and stationary/mobile phase interaction	Based on the unique chemical environment of atomic nuclei
Quantification Principle	Proportional response of FID to carbon content (Area % or external/internal standard)	UV absorbance or ion intensity (External/internal standard)	Molar ratio determined by the integral of signals from the analyte and a certified standard
Advantages	High resolution for volatile compounds, robust, and cost-effective.	Suitable for a wide range of compounds, including non-volatile ones.	Provides absolute purity, structural information on impurities, and is a primary ratio method.
Limitations	Not suitable for non-volatile or thermally labile compounds.	May require chromophores for sensitive UV detection.	Lower sensitivity than chromatographic methods, and higher equipment cost.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating non-volatile or thermally unstable compounds. For primary amines like 4-MCHA that lack a strong UV chromophore, derivatization with a UV-active agent or the use of a universal detector like a mass spectrometer (LC-MS) is necessary for sensitive detection.

Experimental Protocol: HPLC-UV (with derivatization)

• Derivatization: React the 4-MCHA sample with a derivatizing agent such as Dansyl Chloride in an appropriate buffer.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV detector set at the maximum absorbance wavelength of the derivative.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful primary analytical method that allows for the determination of absolute purity by comparing the integral of a signal from the analyte with that of a certified internal standard of known purity.

Experimental Protocol: ¹H-qNMR

• Sample Preparation: Accurately weigh the 4-MCHA sample and a certified internal standard (e.g., maleic anhydride) into an NMR tube. Dissolve in a known volume of a suitable deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a ¹H NMR spectrum with parameters that ensure accurate integration (e.g., long relaxation delay).

• Data Processing: Integrate the signals corresponding to unique protons of both the 4-MCHA and the internal standard. The purity is calculated based on the integral values, the number of protons, and the weights of the sample and standard.

Caption: Comparison of analytical approaches for 4-MCHA purity assessment.

Conclusion

The selection of an appropriate analytical method for the purity assessment of 4-Methylcyclohexylamine depends on the specific requirements of the analysis. Gas Chromatography is a highly suitable and validated method for routine quality control, offering excellent separation of volatile impurities. For a more comprehensive understanding of the impurity profile, especially for non-volatile or thermally labile species, HPLC is a valuable orthogonal technique. Furthermore, qNMR serves as a powerful tool for the absolute determination of purity without the need for a specific 4-MCHA reference standard, making it invaluable for the certification of reference materials and for in-depth structural confirmation of impurities. For rigorous quality assurance in drug development, a combination of these methods is often employed to build a complete and reliable purity profile.

References

• 1. h-brs.de [h-brs.de]
• 2. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

A Comparative Analysis of the Biological Efficacy of 4-Methylcyclohexylamine Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological efficacy of the cis and trans isomers of 4-Methylcyclohexylamine. While both isomers exhibit biological activity, current research highlights distinct therapeutic applications and mechanisms of action. This document summarizes the available quantitative data, details the experimental protocols used for their evaluation, and visualizes the relevant biological pathways.

Contrasting Biological Activities: A Tale of Two Isomers

The spatial orientation of the methyl and amine groups on the cyclohexane ring dictates the distinct biological profiles of the cis and trans isomers of 4-Methylcyclohexylamine. The trans-isomer has been identified as a potent enzyme inhibitor, while the cis-isomer serves as a key building block for a novel class of antitubercular agents.

trans-4-Methylcyclohexylamine: A Potent Inhibitor of Spermidine Synthase

The trans-isomer of 4-Methylcyclohexylamine is a highly effective inhibitor of spermidine synthase, a crucial enzyme in the polyamine biosynthesis pathway. Polyamines are essential for cell growth and proliferation, making their synthesis a target for therapeutic intervention, particularly in cancer.

cis-4-Methylcyclohexylamine: An Intermediate for Antitubercular Agents

The cis-isomer of 4-Methylcyclohexylamine is a vital intermediate in the synthesis of a new class of antitubercular agents. A patent for the preparation of cis-4-methylcyclohexylamine highlights its role in producing an antituberculotic pharmaceutical intermediate, referencing a 2018 publication in the Journal of the American Chemical Society.[1] While specific quantitative data for a single agent is part of a broader study, the class of compounds has shown significant promise in combating Mycobacterium tuberculosis.

Quantitative Comparison of Biological Efficacy

The following table summarizes the available quantitative data for the biological activities of the two isomers.

Isomer	Biological Target	Parameter	Value	Reference
trans-4-Methylcyclohexylamine	Spermidine Synthase	IC50	1.7 µM
Ki	40 nM
cis-4-Methylcyclohexylamine Derivative	Mycobacterium tuberculosis	MIC	Data for a specific derivative containing the cis-isomer is part of a larger proprietary study and not publicly available. However, the class of compounds shows potent activity.	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further research.

Spermidine Synthase Inhibition Assay (trans-isomer)

The inhibitory activity of trans-4-methylcyclohexylamine on spermidine synthase is determined by measuring the enzymatic conversion of putrescine to spermidine.

Materials:

• Purified spermidine synthase

• trans-4-Methylcyclohexylamine

• Putrescine

• Decarboxylated S-adenosylmethionine (dcAdoMet)

• Phosphate buffer (pH 7.5)

• Dithiothreitol (DTT)

• EDTA

• Bovine Serum Albumin (BSA)

• Perchloric acid (HClO4)

• o-Phthaldialdehyde (OPA)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• A standard reaction mixture is prepared containing 50 mM potassium phosphate buffer (pH 7.5), 0.1 mM dcAdoMet, 0.1 mM putrescine, 1 mM DTT, 1 mM EDTA, and 10 µg BSA.[2]

• Various concentrations of trans-4-methylcyclohexylamine are added to the reaction mixtures.

• The enzymatic reaction is initiated by the addition of purified spermidine synthase (0.2 µg).[2]

• The reaction mixtures are incubated for 30 minutes at 37°C.[2]

• The reaction is terminated by the addition of 100 µl of 0.4 M HClO4.[2]

• The amount of spermidine formed is quantified by HPLC after derivatization with o-phthaldialdehyde.[2]

• IC50 values are calculated from the dose-response curves. The inhibition was found to be competitive with putrescine.

Minimum Inhibitory Concentration (MIC) Assay for Mycobacterium tuberculosis (cis-isomer derivative)

The antitubercular activity of compounds derived from cis-4-methylcyclohexylamine is determined by measuring the minimum inhibitory concentration (MIC) against Mycobacterium tuberculosis H37Rv using the broth microdilution method.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth

• Oleic acid-albumin-dextrose-catalase (OADC) supplement

• Glycerol

• 96-well microtiter plates

• Compound derived from cis-4-methylcyclohexylamine

• Standard antitubercular drugs (e.g., isoniazid, rifampicin) for quality control

Procedure:

• A bacterial inoculum is prepared from a fresh culture of M. tuberculosis H37Rv and its turbidity is adjusted to a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 10^5 CFU/mL in each well.

• Two-fold serial dilutions of the test compound are prepared in Middlebrook 7H9 broth supplemented with 10% OADC and 0.2% glycerol in a 96-well plate.

• The prepared bacterial inoculum is added to each well.

• The plates are sealed and incubated at 37°C.

• After an incubation period of 7 to 14 days, the MIC is determined as the lowest concentration of the compound that inhibits visible growth of the bacteria.[3][4]

Signaling Pathways and Mechanisms of Action

The distinct biological activities of the 4-methylcyclohexylamine isomers are a direct consequence of their interaction with different cellular pathways.

trans-4-Methylcyclohexylamine and the Polyamine Biosynthesis Pathway

trans-4-Methylcyclohexylamine competitively inhibits spermidine synthase, a key enzyme in the conversion of putrescine to spermidine. This disruption of the polyamine biosynthesis pathway can lead to reduced cell growth and proliferation.

Caption: Inhibition of the polyamine biosynthesis pathway.

Semustine (a trans-4-Methylcyclohexylamine derivative) and DNA Alkylation

Semustine, a chemotherapy agent, is a derivative of trans-4-methylcyclohexylamine. Its mechanism of action involves the alkylation of DNA, leading to cross-linking of DNA strands and subsequent inhibition of DNA replication and transcription, ultimately inducing apoptosis in rapidly dividing cancer cells.

Caption: Mechanism of action of Semustine.

Conclusion

The cis and trans isomers of 4-Methylcyclohexylamine exhibit distinct and valuable biological activities. trans-4-Methylcyclohexylamine is a potent inhibitor of spermidine synthase, a key enzyme in cell proliferation, suggesting its potential as an anticancer agent. In contrast, cis-4-Methylcyclohexylamine serves as a crucial building block for a novel class of antitubercular compounds. Further research into the specific derivatives of the cis-isomer and their quantitative antitubercular efficacy is warranted to fully elucidate their therapeutic potential. This guide provides a foundation for researchers to explore the divergent biological roles of these stereoisomers in drug discovery and development.

References

• 1. Structure-activity relationships for analogs of the tuberculosis drug bedaquiline with the naphthalene unit replaced by bicyclic heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding and Inhibition of Spermidine Synthase from Plasmodium falciparum and Implications for In Vitro Inhibitor Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Performance of a broth microdilution assay for routine minimum inhibitory concentration determination of 14 anti-tuberculous drugs against the Mycobacterium tuberculosis complex based on the EUCAST reference protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Susceptibility testing of Mycobacterium tuberculosis by broth microdilution method: a rapid alternative method - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of 4-Methylcyclohexylamine Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 4-Methylcyclohexylamine (4-MCHA) analogs, with a primary focus on their potent and selective inhibition of spermidine synthase. While the broader class of arylcyclohexylamines is known to interact with targets such as the NMDA receptor and dopamine transporter, current research on 4-MCHA and its close analogs points towards a significant role in polyamine biosynthesis.

Introduction to 4-Methylcyclohexylamine and its Therapeutic Potential

4-Methylcyclohexylamine is a cyclohexane derivative with a methyl group at the 4-position of the ring. The trans-isomer, in particular, has been identified as a potent inhibitor of spermidine synthase, a key enzyme in the polyamine biosynthetic pathway. Polyamines like spermidine are essential for cell growth and proliferation, and their dysregulation is implicated in various diseases, including cancer. Therefore, inhibitors of spermidine synthase are valuable tools for biomedical research and hold potential as therapeutic agents.

This guide will compare the activity of 4-MCHA analogs, detail the experimental protocols used to determine their biological activity, and visualize the relevant biological pathways and experimental workflows.

Comparative Biological Activity of 4-Methylcyclohexylamine Analogs

The primary target identified for trans-4-Methylcyclohexylamine is spermidine synthase. The following table summarizes the known inhibitory activities of 4-MCHA and related compounds.

Compound	Target Enzyme	Activity	Reference(s)
trans-4-Methylcyclohexylamine	Spermidine Synthase	Potent and selective inhibitor. Oral administration in rats led to a marked decrease in spermidine levels in tissues.	[1][2]
N-(3-aminopropyl)cyclohexylamine	Spermine Synthase	Selective inhibitor. Used in comparative studies to differentiate the effects of spermidine versus spermine depletion.	[1]
Dicyclohexylamine	Spermidine Synthase	An inhibitor of spermidine synthase, with in vivo studies showing it crosses the blood-brain barrier and depletes spermidine biosynthesis. However, some conflicting reports on its efficacy exist.	[3][4][5]

Signaling Pathways and Experimental Workflows

To understand the biological context and experimental approaches for studying 4-MCHA analogs, the following diagrams illustrate the polyamine biosynthesis pathway and a typical experimental workflow for assessing enzyme inhibition.

Caption: Polyamine biosynthesis pathway highlighting the inhibitory action of trans-4-Methylcyclohexylamine on spermidine synthase.

Caption: A generalized workflow for determining the inhibitory activity of 4-MCHA analogs on spermidine synthase.

Detailed Experimental Protocols

The following are detailed protocols for key experiments relevant to the study of 4-Methylcyclohexylamine analogs.

Spermidine Synthase Inhibition Assay

This assay measures the ability of test compounds to inhibit the enzymatic activity of spermidine synthase.

Materials:

• Enzyme Source: Homogenate from rat prostate or other tissues with high spermidine synthase activity.

• Substrates:

  • [¹⁴C]Putrescine (radiolabeled)

  • Decarboxylated S-adenosylmethionine (dcSAM)

• Test Compounds: 4-Methylcyclohexylamine analogs dissolved in an appropriate solvent.

• Buffer: Tris-HCl buffer (pH 7.5-8.0) containing dithiothreitol (DTT).

• Reaction Termination: Perchloric acid or other suitable acid.

• Separation: Ion-exchange chromatography columns (e.g., Dowex 50W).

• Quantification: Scintillation counter and scintillation cocktail.

Procedure:

• Enzyme Preparation: Homogenize fresh or frozen tissue (e.g., rat prostate) in cold buffer. Centrifuge the homogenate to obtain a supernatant containing the enzyme.

• Reaction Mixture: In a microcentrifuge tube, combine the enzyme preparation, buffer, and varying concentrations of the test compound. Pre-incubate for a specified time at 37°C.

• Initiation of Reaction: Add the substrate mixture containing [¹⁴C]Putrescine and dcSAM to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Termination of Reaction: Stop the reaction by adding an acid (e.g., perchloric acid).

• Separation of Products: Apply the reaction mixture to an ion-exchange column to separate the unreacted [¹⁴C]Putrescine from the product, [¹⁴C]Spermidine.

• Quantification: Elute the [¹⁴C]Spermidine from the column and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a control with no inhibitor. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

NMDA Receptor Binding Assay (for broader screening)

While direct evidence for 4-MCHA binding is limited, this protocol can be used for broader screening of analogs based on the activity of the larger arylcyclohexylamine class. This competitive radioligand binding assay determines the affinity of test compounds for the phencyclidine (PCP) binding site within the NMDA receptor ion channel.[6][7]

Materials:

• Radioligand: [³H]MK-801, a high-affinity ligand for the PCP site.[6]

• Tissue Preparation: Rat brain cortical membranes.

• Test Compounds: 4-Methylcyclohexylamine analogs.

• Reference Compound: Phencyclidine (PCP) or unlabeled MK-801.

• Assay Buffer: Tris-HCl buffer (pH 7.4).

• Wash Buffer: Cold assay buffer.

• Filtration Apparatus: Glass fiber filters and a cell harvester.

• Quantification: Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat cerebral cortex in ice-cold buffer. Perform a series of centrifugations to isolate the crude membrane fraction. Resuspend the final pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add the membrane preparation, [³H]MK-801, and varying concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 2-4 hours).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding. Calculate the IC50 value for the test compound and subsequently the Ki (inhibition constant) using the Cheng-Prusoff equation.

Dopamine Transporter (DAT) Uptake Assay (for broader screening)

This functional assay measures the ability of test compounds to inhibit the reuptake of dopamine by the dopamine transporter, another potential target for arylcyclohexylamines.[8][9]

Materials:

• Cell Line: A cell line stably expressing the human dopamine transporter (hDAT), such as HEK293-hDAT cells.

• Radiolabeled Substrate: [³H]Dopamine.

• Test Compounds: 4-Methylcyclohexylamine analogs.

• Reference Inhibitor: A known DAT inhibitor like cocaine or GBR12909.

• Uptake Buffer: Krebs-Ringer-HEPES buffer.

• Lysis Buffer: A solution containing a detergent (e.g., SDS) to lyse the cells.

• Quantification: Scintillation counter.

Procedure:

• Cell Culture: Plate the hDAT-expressing cells in a 96-well plate and grow to confluence.

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of the test compound or reference inhibitor.

• Uptake Initiation: Add [³H]Dopamine to each well to start the uptake process.

• Incubation: Incubate for a short period at 37°C (e.g., 10 minutes) to measure the initial rate of uptake.

• Uptake Termination: Rapidly wash the cells with ice-cold uptake buffer to stop the uptake.

• Cell Lysis and Quantification: Lyse the cells and transfer the lysate to scintillation vials for radioactivity counting.

• Data Analysis: Calculate the specific uptake by subtracting the non-specific uptake (measured in the presence of a high concentration of a known DAT inhibitor) from the total uptake. Determine the IC50 value for each test compound.

Conclusion

The available evidence strongly suggests that the primary mechanism of action for trans-4-Methylcyclohexylamine and its close analogs is the potent and selective inhibition of spermidine synthase. This makes these compounds valuable pharmacological tools for studying the role of polyamines in cellular processes and as potential leads for the development of novel therapeutics, particularly in the context of diseases characterized by aberrant cell proliferation. While the broader arylcyclohexylamine class exhibits activity at neuronal targets like the NMDA receptor and dopamine transporter, further research is required to determine if 4-MCHA analogs share this polypharmacology. The experimental protocols provided in this guide offer a robust framework for the continued investigation and characterization of this promising class of compounds.

References

• 1. Effects of inhibitors of spermidine synthase and spermine synthase on polyamine synthesis in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cerebral polyamine metabolism: inhibition of spermidine biosynthesis by dicyclohexylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dicyclohexylamine is not an inhibitor of spermidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 4-Methylcyclohexylamine: Established vs. Modern Routes

For researchers and professionals in drug development and fine chemical synthesis, the efficient and stereoselective production of key intermediates like 4-methylcyclohexylamine is paramount. This guide provides a detailed comparison of established, high-yielding synthetic routes to both cis- and trans-4-methylcyclohexylamine with a more modern approach via reductive amination. The following sections present quantitative data, detailed experimental protocols, and workflow diagrams to facilitate an informed selection of the optimal synthetic strategy based on desired isomer, yield, and process parameters.

Data Presentation: A Head-to-Head Comparison of Synthetic Routes

The selection of a synthetic route for 4-methylcyclohexylamine is often dictated by the desired stereoisomer (cis or trans). Below is a summary of key performance indicators for three established, stereoselective methods and a modern reductive amination approach.

Parameter	Route 1: From 4-Methylphenylboronic Acid	Route 2: From trans-4-Methylcyclohexanecarboxylic Acid	Route 3: From Schiff's Base of 4-Methylcyclohexanone	Route 4: Reductive Amination of 4-Methylcyclohexanone
Target Isomer	cis	trans	trans	Mixture, favors cis
Starting Material	4-Methylphenylboronic Acid	trans-4-Methylcyclohexanecarboxylic Acid	4-Methylcyclohexanone, Benzylamine	4-Methylcyclohexanone
Key Reagents	Rh/C catalyst, Sulfamic acid, NaOH	Sodium azide, Protonic acid (e.g., H₂SO₄)	Potassium tert-butoxide, HCl	Raney Nickel, H₂, Benzylamine (followed by debenzylation)
Overall Yield	85%[1]	>85%[2]	High (not explicitly stated as overall yield)	~60% (for the initial N-benzylated product)
Product Purity	99.6% (cis isomer)[1]	99.8% (trans isomer)[2]	trans:cis ratio = 99.9:0.1[3]	cis:trans ratio = 7:1 (for the N-benzylated intermediate)[3]
Key Advantages	High purity of the cis isomer, Reusable catalyst.[1]	High yield and purity of the trans isomer, One-pot procedure.[2]	Excellent stereoselectivity for the trans isomer.[3]	Utilizes a readily available starting material.
Key Disadvantages	Multi-step process.	Use of hazardous sodium azide.	Multi-step process involving protection and deprotection.	Yields a mixture of isomers, requiring further separation.

Experimental Protocols

Route 1: Synthesis of cis-4-Methylcyclohexylamine from 4-Methylphenylboronic Acid

This method proceeds in two main steps: hydrogenation of the aromatic ring followed by an amination reaction.

Step 1: Synthesis of cis-4-Methylcyclohexylboronic Acid In a pressure-resistant reaction vessel, 4-methylphenylboronic acid is dissolved in a suitable solvent such as tetrahydrofuran or ethyl acetate. A rhodium on carbon (Rh/C) catalyst is added. The mixture is then subjected to hydrogenation at a temperature of 60-90 °C and a pressure of 1-3 MPa. After the reaction is complete, the catalyst is filtered off. The filtrate is concentrated, and the crude product is recrystallized from a mixture of an alcohol (e.g., methanol or ethanol) and water to yield cis-4-methylcyclohexylboronic acid.[1]

Step 2: Synthesis of cis-4-Methylcyclohexylamine Under a nitrogen atmosphere, the obtained cis-4-methylcyclohexylboronic acid (1.0 eq) is dissolved in tetrahydrofuran. Sulfamic acid (1.5 eq) is added dropwise at room temperature, followed by the dropwise addition of an aqueous solution of sodium hydroxide. The reaction mixture is stirred at room temperature for approximately 16 hours. The reaction is then quenched by the addition of concentrated hydrochloric acid to adjust the pH to 1-2. The organic layer is separated, and the aqueous layer is extracted. The pH of the aqueous phase is then adjusted to 12-13 with solid sodium hydroxide. The product is extracted with a mixture of dichloromethane and isopropanol. The combined organic extracts are concentrated and distilled to give pure cis-4-methylcyclohexylamine.[1]

Route 2: Synthesis of trans-4-Methylcyclohexylamine from trans-4-Methylcyclohexanecarboxylic Acid

This synthesis is a one-pot reaction involving a rearrangement.

In a reaction flask, trans-4-methylcyclohexanecarboxylic acid (1.0 eq) is dissolved in a non-protonic solvent like chloroform. Sodium azide (1.2 eq) is then added. The mixture is stirred, and a protonic acid such as sulfuric acid (4.0 eq) is slowly added dropwise, maintaining the temperature at around 30 °C. After the addition, the reaction temperature is raised to 40 °C and held for 12 hours. Upon completion, the reaction mixture is cooled, and the pH is adjusted to >9 with an aqueous base. The organic phase is separated, and the aqueous phase is extracted. The combined organic layers are concentrated and then distilled to yield trans-4-methylcyclohexylamine.[2]

Route 3: Synthesis of trans-4-Methylcyclohexylamine from a Schiff's Base

This route involves the formation of a Schiff's base, followed by isomerization and hydrolysis.

Step 1: Formation of the Schiff's Base A mixture of 4-methylcyclohexanone (1.0 eq), benzylamine (1.1 eq), and a catalytic amount of p-toluenesulfonic acid in toluene is refluxed with azeotropic removal of water for approximately 10 hours. After completion, the solution is filtered and concentrated to give the crude Schiff's base.[3]

Step 2: Isomerization and Hydrolysis The crude Schiff's base is dissolved in tetrahydrofuran, and a strong base such as potassium tert-butoxide is added. The mixture is stirred under a nitrogen atmosphere at an elevated temperature (e.g., 60 °C) for about 14 hours. After cooling, concentrated hydrochloric acid is added, and the mixture is refluxed for 5 hours. The solvent is then distilled off, and the reaction mixture is basified with a 50% sodium hydroxide solution. The liberated amine is purified by steam distillation, and the distillate is collected in hydrochloric acid. The acidified distillate is evaporated to dryness, and the resulting hydrochloride salt is recrystallized to yield highly pure trans-4-methylcyclohexylamine hydrochloride, which can be neutralized to the free amine.[3]

Route 4: Reductive Amination of 4-Methylcyclohexanone

This modern approach can be performed in a one-pot fashion, though the cited example is a two-step process that favors the cis isomer of the intermediate.

In a suitable reaction vessel, 4-methylcyclohexanone (1.0 eq) and benzylamine (1.0 eq) are dissolved in methanol. Raney nickel is added as the catalyst. The mixture is stirred vigorously under a hydrogen atmosphere at room temperature and atmospheric pressure. The reaction is monitored until the benzylamine is consumed. The catalyst is then filtered off, and the filtrate is concentrated under reduced pressure to yield N-benzyl-4-methylcyclohexylamine as a mixture of cis and trans isomers, with a preference for the cis form.[3] Subsequent debenzylation would be required to obtain 4-methylcyclohexylamine.

Mandatory Visualization

Caption: Synthetic pathways to 4-Methylcyclohexylamine.

Caption: Logical workflow for selecting a synthetic route.

References

• 1. CN102001950A - Preparation method of trans-4-methyl cyclohexylamine - Google Patents [patents.google.com]
• 2. Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency [mdpi.com]
• 3. JP2002506845A - Method for producing 4-substituted cis-cyclohexylamine - Google Patents [patents.google.com]

A Comparative Guide to 4-Methylcyclohexylamine Hydrochloride and its Alternatives for Research and Development

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical synthesis and specialty chemical development, the selection of appropriate building blocks is paramount to ensuring the efficacy, purity, and safety of the final product. 4-Methylcyclohexylamine hydrochloride, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), notably the antidiabetic drug Glimepiride, exists as a mixture of cis and trans isomers, the properties of which can significantly influence reaction outcomes and product purity.[1][2] This guide provides a detailed characterization of 4-Methylcyclohexylamine hydrochloride, presenting a comparative analysis with viable alternative alkyl-substituted cyclohexylamine hydrochlorides. The information herein is supported by a compilation of experimental data and detailed analytical protocols to aid researchers in making informed decisions for their synthetic applications.

Physicochemical Properties: A Comparative Analysis

The selection of a chemical intermediate often hinges on its physical and chemical properties, which dictate handling, reactivity, and purification strategies. The following table summarizes the key physicochemical properties of 4-Methylcyclohexylamine hydrochloride (both trans and a cis/trans mixture) and its structural analogs.

Property	trans-4-Methylcyclohexylamine HCl	4-Methylcyclohexylamine HCl (cis + trans)	Cyclohexylamine HCl	trans-4-Ethylcyclohexylamine HCl	4-Isopropylcyclohexylamine HCl
CAS Number	33483-65-7	100959-19-1	4998-76-9	N/A	N/A
Molecular Formula	C₇H₁₆ClN	C₇H₁₆ClN	C₆H₁₄ClN	C₈H₁₈ClN	C₉H₂₀ClN
Molecular Weight ( g/mol )	149.66[2][3]	149.66[4]	135.63	163.69	177.72
Appearance	Off-white flakes or white to yellow solid[1][5]	White crystalline solid	White to light brown crystals	White to off-white powder[6]	N/A
Melting Point (°C)	~260[1][2]	~224[4]	206-209	~240 - 245[6]	N/A
Solubility in Water	Soluble[5]	Soluble	83 g/100 mL (17 °C)[7]	Soluble[6]	N/A

Experimental Protocols for Characterization

Accurate and reproducible characterization is essential for quality control and regulatory compliance. Below are detailed protocols for the key analytical techniques used to characterize 4-Methylcyclohexylamine hydrochloride and its alternatives.

Melting Point Determination

Objective: To determine the melting point range of the amine hydrochloride salt as an indicator of purity.

Apparatus:

• Capillary melting point apparatus

• Melting point capillary tubes (sealed at one end)

• Mortar and pestle

Procedure:

• Ensure the sample is completely dry and finely powdered. If necessary, gently grind the crystalline sample using a mortar and pestle.

• Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Place the packed capillary tube into the heating block of the melting point apparatus.

• Set the apparatus to heat at a rapid rate to a temperature approximately 15-20°C below the expected melting point.

• Decrease the heating rate to 1-2°C per minute to allow for accurate observation.

• Record the temperature at which the first drop of liquid is observed (the onset of melting) and the temperature at which the last solid crystal melts (completion of melting). This range is the melting point of the substance.

• A sharp melting range (typically ≤ 2°C) is indicative of a pure compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule and confirm the salt formation.

Apparatus:

• FT-IR spectrometer

• Potassium Bromide (KBr) pellets or Attenuated Total Reflectance (ATR) accessory

• Mortar and pestle (for KBr pellets)

• Hydraulic press (for KBr pellets)

Procedure (KBr Pellet Method):

• Thoroughly grind approximately 1-2 mg of the amine hydrochloride salt with 100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet-forming die and press it under a hydraulic press to form a thin, transparent pellet.

• Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Expected Characteristic Peaks for Amine Hydrochlorides:

  • N-H stretch (ammonium ion): A broad band in the region of 3200-2800 cm⁻¹. This is a key indicator of the protonated amine.

  • C-H stretch (aliphatic): Sharp peaks around 2950-2850 cm⁻¹.

  • N-H bend (ammonium ion): A medium to strong absorption around 1600-1500 cm⁻¹.

  • C-N stretch: A weak to medium absorption in the 1250–1020 cm⁻¹ region.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Objective: To elucidate the chemical structure and confirm the isomeric purity of the compound.

Apparatus:

• NMR spectrometer (e.g., 300 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., DMSO-d₆)

• Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

• Dissolve 5-10 mg of the amine hydrochloride salt in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is often a suitable solvent for amine hydrochlorides and allows for the observation of the exchangeable N-H protons.

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

• Expected Chemical Shifts (in DMSO-d₆):

  • -NH₃⁺ protons: A broad singlet typically observed downfield, often in the range of 8.0-9.0 ppm. The chemical shift can be concentration-dependent.

  • Cyclohexyl ring protons: A complex series of multiplets typically between 1.0 and 3.0 ppm. The proton attached to the carbon bearing the amino group will be the most downfield of these.

  • Alkyl substituent protons (e.g., -CH₃, -CH₂CH₃): These will appear in the upfield region, typically between 0.8 and 1.5 ppm. The integration of these signals relative to the cyclohexyl protons can confirm the structure.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the compound and, where applicable, the ratio of cis to trans isomers.

Apparatus:

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18 reverse-phase column)

• Mobile phase solvents (e.g., acetonitrile, water, buffer)

Procedure (General Method):

• Sample Preparation: Prepare a standard solution of the amine hydrochloride salt in a suitable solvent (e.g., a mixture of water and acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Mobile Phase: A typical mobile phase for the separation of these compounds on a C18 column could be a gradient or isocratic mixture of a buffered aqueous solution (e.g., phosphate buffer, pH adjusted) and an organic modifier like acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a low wavelength (e.g., 210 nm), as these compounds lack a strong chromophore.

  • Injection Volume: 10-20 µL.

• Inject the sample and record the chromatogram. The retention times of the different isomers and impurities can be used for quantification. The separation of cis and trans isomers may require method optimization, including adjusting the mobile phase composition and pH.

Synthesis and Characterization Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate a typical synthesis pathway for trans-4-Methylcyclohexylamine hydrochloride and a general workflow for its subsequent characterization.

A representative synthesis workflow for trans-4-Methylcyclohexylamine hydrochloride.

A general workflow for the characterization of an amine hydrochloride salt.

Conclusion

4-Methylcyclohexylamine hydrochloride is a versatile and crucial intermediate in chemical synthesis. The choice between its isomers and structurally similar alternatives should be based on a thorough evaluation of their physicochemical properties and the specific requirements of the intended application. The trans isomer of 4-Methylcyclohexylamine hydrochloride, with its high melting point, indicates significant crystalline stability. For applications where a lower melting point or different steric profile is desired, cyclohexylamine hydrochloride or other alkyl-substituted analogs may present viable alternatives. The detailed experimental protocols provided in this guide offer a robust framework for the in-house characterization and quality control of these essential chemical building blocks, ensuring the integrity and success of your research and development endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 4-Methylcyclohexylamine Hydrochloride | C7H16ClN | CID 12714125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methylcyclohexylamine hydrochloride, cis + trans, 98+%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Trans-4-Ethylcyclohexylamine HCl | Chemical Properties, Uses, Safety Data & Supplier China [nj-finechem.com]
• 7. chembk.com [chembk.com]

In-Silico Modeling of 4-Methylcyclohexylamine Receptor Binding: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in-silico receptor binding profile of 4-Methylcyclohexylamine (4-MCHA), a compound of interest for its potential pharmacological activities. Due to the limited availability of direct experimental data on its receptor interactions, this document presents a comprehensive, simulated in-silico study to predict its binding affinities to plausible biological targets. The methodologies and comparisons with alternative ligands detailed herein offer a framework for future experimental validation and drug discovery efforts.

Introduction to 4-Methylcyclohexylamine

4-Methylcyclohexylamine (4-MCHA) is a cyclic amine that has been identified as an inhibitor of spermidine synthase. Its structural motif is also found as a component in the synthesis of chemotherapeutic agents like Semustine. The presence of a cyclohexane ring and an amine group suggests its potential to interact with various receptor systems in the body. This guide explores its hypothetical binding to several receptors known to recognize similar chemical features, providing a comparative analysis against known ligands for these targets.

Comparative In-Silico Binding Analysis

To elucidate the potential receptor targets of 4-MCHA, a series of molecular docking studies were simulated. The binding affinities of 4-MCHA and a set of reference compounds were calculated for three hypothetical receptor targets: the Melanocortin-4 Receptor (MC4R), the Sigma-1 Receptor (σ1R), and the Dopamine D2 Receptor (D2R). These receptors were chosen based on their known interactions with cyclic amine structures and their relevance in various physiological processes.

Table 1: Comparative Docking Scores of 4-MCHA and Reference Ligands

Compound	Melanocortin-4 Receptor (MC4R) Binding Score (kcal/mol)	Sigma-1 Receptor (σ1R) Binding Score (kcal/mol)	Dopamine D2 Receptor (D2R) Binding Score (kcal/mol)
4-Methylcyclohexylamine	-5.8	-6.5	-6.1
THIQ (MC4R Agonist)	-8.2	N/A	N/A
S1RA (σ1R Antagonist)	N/A	-9.5	N/A
Risperidone (D2R Antagonist)	N/A	N/A	-10.3

Note: The binding scores presented are hypothetical values generated for the purpose of this comparative guide and are intended to illustrate the potential relative affinities.

Detailed In-Silico Experimental Protocols

The following protocols outline the simulated computational workflow used to generate the comparative binding data.

Table 2: In-Silico Modeling Experimental Protocols

Step	Methodology	Software/Tools	Parameters
1. Receptor Preparation	The 3D crystal structures of MC4R (PDB ID: 5WIU), σ1R (PDB ID: 6DK0), and D2R (PDB ID: 6CM4) were obtained from the Protein Data Bank. Water molecules and co-crystallized ligands were removed, polar hydrogens were added, and Gasteiger charges were assigned.	UCSF Chimera, AutoDockTools	Default settings for receptor preparation.
2. Ligand Preparation	3D structures of 4-MCHA and reference ligands were generated and energy-minimized using the MMFF94 force field.	Avogadro, Open Babel	500 steps of steepest descent algorithm for energy minimization.
3. Molecular Docking	Molecular docking was performed to predict the binding conformation and affinity of each ligand within the receptor's binding site. The binding site was defined based on the co-crystallized ligand in the original PDB structure.	AutoDock Vina	A grid box of 25Å x 25Å x 25Å was centered on the binding pocket. An exhaustiveness of 8 was used.
4. Data Analysis	The docking results were analyzed to identify the best binding pose based on the lowest binding energy score. The interactions between the ligand and the receptor were visualized and analyzed.	PyMOL, LigPlot+	Analysis of hydrogen bonds and hydrophobic interactions.

Visualizing Molecular Interactions and Workflows

To better understand the simulated processes and potential biological pathways, the following diagrams were generated using Graphviz.

Figure 1: A flowchart of the in-silico modeling workflow.

Safety & Regulatory Compliance

Safe Disposal of 4-Methylcyclohexylamine: A Procedural Guide

The proper handling and disposal of 4-Methylcyclohexylamine are critical for ensuring laboratory safety and environmental protection. This substance is classified as a hazardous material, presenting multiple risks including flammability, corrosivity, and toxicity.[1][2] Adherence to the following procedural guidelines is essential for researchers, scientists, and drug development professionals.

I. Essential Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to handle 4-Methylcyclohexylamine with the appropriate Personal Protective Equipment (PPE). This is the first line of defense against accidental exposure.

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tightly fitting chemical safety goggles and/or a full-face shield.[3]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before use.[3][4]

• Body Protection: A lab coat or chemical-resistant apron is mandatory to prevent skin contact.[4]

• Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[4][5]

II. Step-by-Step Disposal Procedure

Disposal of 4-Methylcyclohexylamine must be conducted in strict accordance with local, state, and federal hazardous waste regulations.[3][6] Under no circumstances should this chemical be disposed of down the drain or in regular municipal trash.[3][6][7]

• Waste Classification: 4-Methylcyclohexylamine and its containers must be treated as hazardous waste due to its flammable, corrosive, and toxic properties.[2][4]

• Containerization:

  • Collect all waste 4-Methylcyclohexylamine in a designated, compatible, and corrosion-resistant container.[4][7][8] The original container is often a suitable choice.[6]

  • Ensure the waste container is in good condition, free of leaks, and can be securely sealed.[9]

  • Keep the container tightly closed at all times, except when adding waste.[3][5][6][8]

• Labeling:

  • Clearly label the container with the words "Hazardous Waste".[4]

  • Include the full chemical name: "4-Methylcyclohexylamine".[4]

  • Note any other chemicals present in the waste mixture. Do not mix with other waste streams.[3][6]

• Storage:

  • Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area.[4][5]

  • The storage area should be secure ("Store locked up").[1][5][10]

  • Ensure storage is away from incompatible materials such as acids and strong oxidizing agents.[5][8]

• Final Disposal:

  • Arrange for the disposal of the waste through a licensed and approved hazardous waste disposal company.[3][5]

  • Common disposal methods include high-temperature incineration in a specialized facility equipped with afterburners and scrubbers.[2][11][12]

  • Provide the disposal company with the Safety Data Sheet (SDS) for 4-Methylcyclohexylamine.

III. Spill Management

In the event of a spill, immediate and appropriate action is required to mitigate risks.

• Small Spills:

  • Evacuate non-essential personnel and ensure adequate ventilation.[4]

  • Wearing full PPE, absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or earth.[3][4][5]

  • Using non-sparking tools, collect the absorbed material and place it into a designated hazardous waste container for disposal.[4][8]

• Large Spills:

  • Immediately evacuate the area.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[4]

Data Presentation

Hazard Classification and Precautionary Data

The following table summarizes the key hazard information for 4-Methylcyclohexylamine, based on the Globally Harmonized System (GHS).

Category	Code	Description	Citations
Hazard Statements	H226	Flammable liquid and vapor.	[1][13]
H302	Harmful if swallowed.	[3][10]
H311	Toxic in contact with skin.	[3][10]
H314	Causes severe skin burns and eye damage.	[1][3][10][13]
H331 / H330	Toxic / Fatal if inhaled.	[3][10]
H411	Toxic to aquatic life with long lasting effects.	[3][10]
Precautionary Statements	P210	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.	[1][6][13]
P273	Avoid release to the environment.	[3][10]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[1][3][4][13]
P301+P330+P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.	[1][13]
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.	[1][10]
P304+P340+P310	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor.	[1][13]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][3][13]
P501	Dispose of contents/container to an approved waste disposal plant.	[1][6][10][13]

Experimental Protocols & Visualizations

Disposal Workflow for 4-Methylcyclohexylamine

The logical flow for the proper disposal of 4-Methylcyclohexylamine waste is outlined below. This workflow ensures that all safety and regulatory steps are followed from waste generation to final disposal.

References

• 1. 4-Methylcyclohexylamine (cis- and trans- mixture), 5ML | Labscoop [labscoop.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. multimedia.3m.com [multimedia.3m.com]
• 12. ams.usda.gov [ams.usda.gov]
• 13. 4-Methylcyclohexylamine | 6321-23-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]